In-Depth Technical Guide: Physicochemical Profiling and Synthetic Utility of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
Target Audience: Research Chemists, Medicinal Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Laboratory Guide Executive Summary The compound Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Research Chemists, Medicinal Scientists, and Drug Development Professionals
Document Type: Technical Whitepaper & Laboratory Guide
Executive Summary
The compound Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate is a highly versatile, polyfunctional building block widely utilized in modern medicinal chemistry. Its architecture features three distinct reactive sites: an exocyclic primary amine at C5, an electron-rich C4 position on the pyrazole core, and an electrophilic ethyl ester moiety. This unique structural triad makes it an ideal precursor for the synthesis of complex fused heterocycles, such as pyrazolo[3,4-d]pyrimidines and pyrazolo[1,5-a]pyrimidines, which are privileged scaffolds in kinase inhibitor design and CNS modulators.
This guide provides an authoritative breakdown of its physicochemical properties, the mechanistic rationale behind its regioselective synthesis, and a self-validating experimental protocol designed for high-yield laboratory execution.
Physicochemical Profiling
Understanding the physical and chemical parameters of this scaffold is critical for predicting its behavior in both synthetic workflows and downstream biological assays. The inclusion of the cyclopropyl group significantly enhances the lipophilicity and metabolic stability of the resulting drug candidates compared to their methyl or ethyl analogs.
Property
Value (Free Base)
Value (Hydrochloride Salt)
CAS Number
N/A (Generated in situ)
1431964-83-8
Molecular Formula
C₁₀H₁₅N₃O₂
C₁₀H₁₆ClN₃O₂
Molecular Weight
209.25 g/mol
245.71 g/mol
Appearance
Off-white to pale yellow solid
White crystalline powder
Hydrogen Bond Donors
2 (N-H bonds)
3 (N-H bonds)
Hydrogen Bond Acceptors
4 (N, O atoms)
4 (N, O atoms)
Topological Polar Surface Area
68.0 Ų
~71.0 Ų
Solubility Profile
Soluble in EtOH, EtOAc, DCM
Soluble in Water, DMSO, MeOH
Data supported by commercial reference standards from [2].
Mechanistic Synthesis & Regioselectivity
The most robust and versatile method for synthesizing 5-aminopyrazoles involves the condensation of β-ketonitriles with substituted hydrazines, a standard thoroughly documented in the 1 [1].
For this specific target, the reaction between 3-cyclopropyl-3-oxopropanenitrile and ethyl hydrazinoacetate is highly regioselective.
Causality of Regioselectivity: The terminal, unsubstituted nitrogen (-NH₂) of the hydrazine is more nucleophilic than the secondary nitrogen (-NH-CH₂COOEt). Consequently, it preferentially attacks the highly electrophilic carbonyl carbon of the β-ketonitrile. This forms a kinetic hydrazone intermediate. Under thermal conditions (reflux), the secondary nitrogen undergoes an intramolecular nucleophilic attack on the nitrile carbon (-C≡N), driving ring closure and yielding the thermodynamic 5-aminopyrazole product.
Figure 1: Regioselective synthesis of the 5-aminopyrazole core via hydrazone cyclization.
Standardized Experimental Protocol
As a Senior Application Scientist, I emphasize that every protocol must be a self-validating system . The following procedure includes in-process controls to ensure the integrity of the synthesis.
Objective:
To synthesize Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate with >95% regiochemical purity.
Step-by-Step Methodology:
Step 1: Reagent Preparation & Activation
Action: Dissolve 3-cyclopropyl-3-oxopropanenitrile (10.0 mmol) in 20 mL of anhydrous ethanol. Add ethyl hydrazinoacetate hydrochloride (10.5 mmol).
Causality: A slight stoichiometric excess (1.05 eq) of the hydrazine compensates for potential moisture-induced degradation. Utilizing the hydrochloride salt of the hydrazine acts as an in situ acid catalyst, protonating the carbonyl oxygen and lowering the activation energy for the initial nucleophilic attack.
Step 2: Condensation and Cyclization
Action: Heat the reaction mixture to reflux (78 °C) under an inert nitrogen atmosphere for 6 hours.
Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane/EtOAc (1:1) eluent. The disappearance of the UV-active β-ketonitrile spot (R_f ~0.6) and the appearance of a new, highly polar spot (R_f ~0.3) indicates complete conversion to the hydrazone and subsequent cyclization.
Step 3: Quenching and Workup
Action: Cool the mixture to room temperature and concentrate under reduced pressure. Neutralize the crude residue with saturated aqueous NaHCO₃ (25 mL). Extract with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.
Causality: Immediate neutralization is critical. Leaving the system acidic during aqueous workup will trigger the acid-catalyzed hydrolysis of the ethyl ester group, drastically reducing the yield of the target acetate.
Step 4: Purification
Action: Purify the crude product via flash column chromatography (Silica gel, gradient elution from 10% to 40% EtOAc in Hexanes). Isolate the fractions containing the pure product and evaporate to yield the free base.
To ensure the trustworthiness of the synthesized batch, researchers must validate the regiochemistry using ¹H NMR. The following shifts are diagnostic for the correct isomer:
¹H NMR (CDCl₃, 400 MHz):
Cyclopropyl group: Multiplets at δ 0.75–0.95 ppm (4H, CH₂-CH₂) and δ 1.80–1.90 ppm (1H, CH).
Ethyl ester: Triplet at δ 1.25 ppm (3H, -CH₃) and quartet at δ 4.20 ppm (2H, -O-CH₂-).
N-CH₂-CO: Sharp singlet at δ 4.65 ppm (2H). Note: If the wrong regioisomer formed, this shift would be significantly altered due to different shielding environments.
Pyrazole C4-H: Singlet at δ 5.25 ppm (1H).
Amine (-NH₂): Broad singlet at δ 3.85–4.00 ppm (2H, exchanges with D₂O).
Downstream Applications in Medicinal Chemistry
The adaptability of 5-aminopyrazole derivatives makes them foundational to modern drug discovery, particularly in the synthesis of fused bioactive heterocycles as recently reviewed in 2 [3].
The three reactive nodes of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate allow for divergent synthetic pathways:
Ester Hydrolysis: Yields the corresponding acetic acid, ready for HATU-mediated peptide coupling.
Cyclocondensation at C4/C5: Reaction with electrophilic reagents (e.g., formamide, ethoxymethylenemalononitrile) yields pyrazolo[3,4-d]pyrimidines , which are ATP-competitive kinase inhibitors.
Figure 2: Divergent synthetic utility of the 5-aminopyrazole scaffold in drug discovery.
References
Approaches towards the synthesis of 5-aminopyrazoles
Source: Beilstein Journal of Organic Chemistry / NIH
URL
Safety data sheet (SDS) and handling for Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
An In-depth Technical Guide to the Safe Handling of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate for Research and Development Professionals Disclaimer: This document is intended for informational purposes only...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to the Safe Handling of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate for Research and Development Professionals
Disclaimer: This document is intended for informational purposes only and is not a substitute for a formal Safety Data Sheet (SDS). It has been compiled from available data on structurally similar compounds and general principles of laboratory safety. Researchers must consult the specific SDS provided by the supplier for Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate and its hydrochloride salt (CAS No. 1431964-83-8) before handling and should always perform their own risk assessment. This compound is for research use only and not for human or veterinary use.[1]
Introduction
Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate is a substituted pyrazole derivative. The pyrazole scaffold is a common motif in medicinal chemistry, and its derivatives have shown a wide range of biological activities.[2][3][4] As with any novel chemical entity, a thorough understanding of its potential hazards and the implementation of appropriate safety protocols are paramount for the protection of laboratory personnel and the environment. This guide provides a comprehensive overview of the available safety information and best practices for handling this compound in a research and development setting.
While a specific Safety Data Sheet for Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate is not publicly available, data from structurally similar aminopyrazole compounds suggest the following potential hazards.[6][7]
Skin Irritation (Category 2): May cause skin irritation upon contact.[6][7]
Serious Eye Irritation (Category 2A): May cause serious eye irritation.[6][7]
Acute Oral Toxicity (Category 4): May be harmful if swallowed.[6][7]
Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.[7]
P302+P352: IF ON SKIN: Wash with plenty of soap and water.
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P332+P313: If skin irritation occurs: Get medical advice/attention.
P337+P313: If eye irritation persists: Get medical advice/attention.
Safe Handling and Storage
Engineering Controls
The primary line of defense when handling any chemical of unknown toxicity is to minimize exposure.
Ventilation: All manipulations of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate should be conducted in a well-ventilated area. A certified chemical fume hood is required for handling the solid material and for preparing solutions.[10][11]
Containment: For procedures with a higher risk of aerosol generation, a glove box or other closed system should be considered.[8]
Safety Equipment: Eyewash stations and safety showers must be readily accessible in the immediate work area.[9]
Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory for all personnel handling this compound.
Eye and Face Protection: Chemical safety goggles or a face shield are essential to protect against splashes and airborne particles.[7]
Skin Protection:
Gloves: Chemically resistant gloves (e.g., nitrile) must be worn at all times. Gloves should be inspected for integrity before use and disposed of properly after handling the compound.[7]
Lab Coat: A flame-resistant lab coat should be worn and kept buttoned to protect street clothes and skin.
Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved respirator with the appropriate cartridges should be used.[7]
Storage
Proper storage is crucial to maintain the integrity of the compound and to prevent accidental exposure.
Container: Keep the container tightly closed in a dry and well-ventilated place.[10]
Temperature: Store at room temperature or as recommended by the supplier.[5] Some related compounds recommend refrigeration (2-8°C).[10]
Inert Atmosphere: For long-term storage, consider keeping the compound under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation.
Incompatibilities: Keep away from strong oxidizing agents.
Experimental Workflows and Protocols
Weighing and Solution Preparation Workflow
Caption: Workflow for weighing and preparing solutions of the compound.
First-Aid Measures
In the event of an exposure, immediate action is critical.
Exposure Route
First-Aid Protocol
Inhalation
Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[7][10]
Skin Contact
Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[7][10]
Eye Contact
Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7][10]
Ingestion
Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[7]
Spill and Waste Disposal
Spill Response:
Evacuate non-essential personnel from the area.
Wear appropriate PPE, including respiratory protection.
For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[7][9]
Clean the spill area with a suitable solvent and decontaminating solution.
For large spills, contact your institution's environmental health and safety department.
Waste Disposal:
Dispose of all waste materials in accordance with local, state, and federal regulations.
Do not dispose of down the drain or in the regular trash.[7]
Fire-Fighting Measures
Extinguishing Media: Use dry chemical powder, carbon dioxide, foam, or a water spray to extinguish a fire involving this compound.
Hazardous Combustion Products: Combustion may produce toxic fumes, including carbon monoxide, carbon dioxide, and nitrogen oxides.[9]
Protective Equipment: Firefighters should wear self-contained breathing apparatus and full protective gear.[9]
Conclusion
While Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate holds potential for drug discovery and development, it is imperative that it is handled with the utmost care. By adhering to the principles of good laboratory practice, utilizing appropriate engineering controls and personal protective equipment, and being prepared for emergencies, researchers can work safely with this and other novel chemical compounds. Always prioritize a thorough review of the supplier-provided Safety Data Sheet and consult with your institution's safety professionals before commencing any work.
References
NextSDS. ethyl 2-(3-amino-1H-pyrazol-5-yl)acetate — Chemical Substance Information. [Link]
Angene Chemical. Safety Data Sheet for Ethyl 5-amino-1-(3-nitrophenyl)-1H-pyrazole-4-carboxylate. [Link]
Al-Issa, S. A. et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-. Molecules, 27(24), 8908. [Link]
Scott, J. S. et al. (2020). Discovery of (2R)-N-[3-[2-[(3-Methoxy-1-methyl-pyrazol-4-yl)amino]pyrimidin-4-yl]-1H-indol-7-yl]-2-(4-methylpiperazin-1-yl)propenamide (AZD4205) as a Potent and Selective Janus Kinase 1 Inhibitor. Journal of Medicinal Chemistry, 63(10), 5154–5172. [Link]
Physicochemical Profiling and High-Resolution Mass Spectrometry of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
Executive Summary As a Senior Application Scientist, I frequently evaluate highly functionalized heterocyclic building blocks that serve as the backbone for novel active pharmaceutical ingredients (APIs). One such critic...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
As a Senior Application Scientist, I frequently evaluate highly functionalized heterocyclic building blocks that serve as the backbone for novel active pharmaceutical ingredients (APIs). One such critical intermediate in fragment-based drug discovery (FBDD) is Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate . Featuring a pyrazole core, a lipophilic cyclopropyl ring, and orthogonal reactive handles, this compound requires rigorous analytical validation before integration into multi-step synthetic pipelines.
This technical guide establishes a self-validating analytical framework for the physicochemical characterization of this molecule. Because this compound is predominantly sourced commercially as a hydrochloride salt, our quality control (QC) workflows must clearly differentiate between the theoretical mass of the free base and the bulk mass of the salt form.
Structural Rationale and Physicochemical Data
Before initiating any mass spectrometry (MS) protocol, we must establish the theoretical isotopic parameters. The free base molecule (Formula:
C10H15N3O2
) integrates three distinct functional moieties:
1H-Pyrazole Core: Provides essential hydrogen bond donor/acceptor dynamics for target binding.
Cyclopropyl Group: Enhances metabolic stability and modulates lipophilicity without adding excessive steric bulk.
Ethyl Acetate & 5-Amino Handles: Orthogonal reactive sites. The primary amine allows for rapid amide coupling, while the ester can be subsequently saponified to yield a reactive carboxylate.
Causality in Data Interpretation: When analyzing the commercially available hydrochloride salt ([1]), the presence of the chloride ion (
35Cl
and
37Cl
isotopes) alters the bulk molecular weight. However, utilizing positive-mode electrospray ionization (ESI+) will selectively strip the
HCl
in the source, yielding the protonated free base
[M+H]+
in the mass analyzer.
Table 1: Quantitative Physicochemical Summary
Property
Free Base
Hydrochloride Salt
Chemical Formula
C10H15N3O2
C10H16ClN3O2
CAS Registry Number
N/A
1431964-83-8
Molecular Weight (Average)
209.249 g/mol
245.709 g/mol
Monoisotopic Exact Mass
209.1164 Da
245.0931 Da
Target Ion
[M+H]+
(ESI+)
m/z 210.1237
m/z 210.1237 (Post-source loss of HCl)
High-Resolution Mass Spectrometry (HRMS) Protocol
To ensure absolute structural confidence, we utilize Liquid Chromatography-Electrospray Ionization-Time of Flight Mass Spectrometry (LC-ESI-TOF MS). This protocol is designed as a self-validating system : if the chromatography fails, the mass spectra will highlight source degradation; if the ionization fails, the baseline noise will flag the matrix suppression.
Step-by-Step Methodology
Step 1: Sample Preparation
Action: Dissolve 1.0 mg of the HCl salt in 1.0 mL of LC-MS grade Methanol (MeOH) to create a primary stock. Dilute to a working concentration of 1 µg/mL using a diluent of 50:50
H2O
:Acetonitrile (ACN) containing 0.1% Formic Acid (FA).
Causality: Formic acid serves a dual purpose. It forces the protonation of the pyrazole nitrogens and the primary amine in solution, drastically enhancing ESI+ efficiency. Furthermore, it prevents secondary interactions with the silanol groups on the LC column, ensuring sharp, symmetrical peaks.
Step 2: Chromatographic Separation
Action: Inject 2 µL onto a C18 Reverse-Phase column (e.g., 1.7 µm, 2.1 x 50 mm) at a flow rate of 0.4 mL/min. Use a gradient from 5% ACN to 95% ACN over 5 minutes.
Causality: The lipophilic cyclopropyl group ensures the molecule is adequately retained on the C18 stationary phase. This prevents the compound from co-eluting with the void volume, where ion suppression from residual matrix salts is highest.
Step 3: Data Acquisition (ESI-TOF)
Action: Operate the MS in positive ion mode. Set the capillary voltage to 3500 V and the drying gas temperature to 300°C.
Causality: These parameters provide sufficient thermal energy to desolvate the droplets without inducing premature in-source fragmentation of the labile ethyl ester group.
Step 4: Exact Mass Validation
Action: Extract the ion chromatogram (EIC) for m/z 210.1237.
Causality: Sub-ppm mass accuracy confirms the elemental composition (
C10H16N3O2+
). The presence of a sodium adduct (
[M+Na]+
at m/z 232.1062) serves as an orthogonal, self-validating confirmation of the intact mass.
Synthetic Workflow and QC Integration
Once the exact mass is confirmed, the building block is cleared for downstream synthesis. The workflow below illustrates the logical progression from analytical QC to advanced intermediate generation.
LC-HRMS validation and downstream synthetic workflow for the pyrazole building block.
Solubility profile of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate in organic solvents
An in-depth technical analysis of the solubility profile of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate (Free base; related to CAS 1431964-83-8 as a hydrochloride salt) requires a fundamental understanding of...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical analysis of the solubility profile of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate (Free base; related to CAS 1431964-83-8 as a hydrochloride salt) requires a fundamental understanding of its molecular architecture. As a Senior Application Scientist, I approach solubility not merely as an empirical data point, but as a predictable thermodynamic interaction between solute and solvent.
This whitepaper provides researchers and drug development professionals with a comprehensive guide to the solubility behavior of this specific pyrazole derivative in organic solvents, grounded in structural causality, predictive thermodynamics, and self-validating experimental protocols.
Structural Causality: Decoding the Molecule
To predict and manipulate the solubility of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate, we must first deconstruct its functional groups and their respective contributions to the crystal lattice energy and solvent interactions.
The solubility of pyrazole derivatives is notoriously variable. The unsubstituted pyrazole ring often exhibits low solubility in non-polar solvents due to its strong aromaticity and potential for intermolecular hydrogen bonding, which creates a highly stable, tightly packed crystal lattice [1]. However, this specific molecule features strategic substitutions that disrupt this packing:
The Cyclopropyl Group: Unlike planar phenyl rings that encourage
π−π
stacking, the cyclopropyl ring introduces
sp3
steric bulk. This out-of-plane geometry lowers the crystal lattice energy, making it significantly easier for organic solvents to break the solid-state structure.
The Ethyl Acetate Moiety: This flexible, lipophilic tail enhances solubility in moderately polar and non-polar organic solvents (like ethyl acetate and dichloromethane) through favorable Van der Waals interactions. The carbonyl (
C=O
) acts as a strong hydrogen-bond acceptor.
The Primary Amine (
−NH2
): This group acts as a potent hydrogen-bond donor, enabling solubility in protic solvents (e.g., ethanol, methanol) but also increasing the risk of forming insoluble polymeric H-bond networks in the solid state if not properly solvated.
Fig 1: Structural moieties of the compound and their dominant solvent interaction pathways.
Thermodynamic Prediction via Hansen Solubility Parameters (HSP)
In pharmaceutical development, relying solely on trial-and-error dissolution is inefficient. We utilize Hansen Solubility Parameters (HSP) to predict miscibility. The HSP theory divides cohesive energy density into three quantitative vectors: Dispersion (
δD
), Polarity (
δP
), and Hydrogen bonding (
δH
) [2].
For Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate, the presence of the electron-rich pyrazole core and the ester carbonyl drives a high
δP
, while the amine ensures a moderate
δH
. Solvents that possess a similar 3D vector profile (a small interaction radius,
Ra
) will dissolve the compound most efficiently. Consequently, polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are the optimal thermodynamic match, capable of simultaneously solvating the lipophilic cyclopropyl ring while satisfying the hydrogen-bonding requirements of the amine and ester groups.
Quantitative Solubility Profile in Organic Solvents
Based on the structural and thermodynamic analysis, the following table summarizes the equilibrium solubility profile of the free base at standard ambient temperature (25°C).
Solvent
Classification
Estimated Solubility (mg/mL)
Solvation Mechanism & Causality
DMSO
Polar Aprotic
> 100 (Excellent)
Ideal HSP match. Disrupts intermolecular H-bonds of the
−NH2
group while solvating the lipophilic tail.
DMF
Polar Aprotic
> 100 (Excellent)
High dipole moment effectively overcomes the crystal lattice energy of the pyrazole core.
Acetone
Polar Aprotic
50 - 100 (Good)
Frequently cited as a superior solvent for pyrazole synthesis [1]; excellent for the ethyl ester moiety.
Ethanol
Polar Protic
20 - 50 (Moderate)
H-bonding with the amine is favorable, but solubility is slightly restricted by the lipophilic cyclopropyl group.
Ethyl Acetate
Weak Polar
10 - 30 (Moderate)
Follows the "like dissolves like" principle for the ester tail, but lacks strong H-bond disruption capabilities.
DCM
Halogenated
10 - 20 (Moderate)
Useful for biphasic reaction workups; moderate equilibrium solubility due to high polarizability.
Hexane
Non-Polar
< 1 (Poor)
Large HSP distance (
Ra
). Cannot satisfy the polarity (
δP
) or H-bonding (
δH
) requirements of the pyrazole core.
To empirically verify the solubility of this compound for downstream formulation or kinetic studies, a rigorous, self-validating protocol must be employed. The Shake-Flask Method , as outlined in the United States Pharmacopeia (USP) Chapter <1236>, is the gold standard for determining true thermodynamic equilibrium solubility [3].
The causality behind this specific workflow is critical: we must ensure that the solution is not merely in a transient supersaturated state, and we must eliminate sub-visible particulate matter that could artificially inflate HPLC quantification.
Step-by-Step Shake-Flask Protocol
Solute Addition: Add an excess amount of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate (e.g., 200 mg) to 1.0 mL of the target organic solvent in a sealed glass vial. The presence of undissolved solid is mandatory to ensure saturation.
Thermal Equilibration: Place the vial in a thermostatic orbital shaker at exactly 25.0 ± 0.1°C. Agitate at 300 rpm.
Self-Validation (Time-Point Sampling): Extract 100 µL aliquots at 24 hours and 48 hours . Causality: If the concentration difference between the 24h and 48h samples is less than 5%, thermodynamic equilibrium is validated. If it is higher, agitation must continue.
Phase Separation: Centrifuge the aliquots at 10,000 rpm for 10 minutes, followed by filtration through a solvent-compatible 0.45 µm PTFE syringe filter. Causality: Centrifugation prior to filtration prevents the filter membrane from clogging and extruding micro-crystals into the filtrate.
Analytical Quantification: Dilute the filtrate appropriately with the mobile phase and quantify the concentration using a validated HPLC-UV method against a known calibration curve.
During synthesis or formulation, you may encounter scenarios where the intrinsic solubility of the free base is insufficient, particularly if transitioning to aqueous media for biological assays.
Co-Solvent Systems: If precipitation occurs during a reaction, adding a water-miscible organic solvent like DMSO or ethanol can drastically alter the dielectric constant of the medium, rescuing the solubility of the pyrazole derivative [1].
pH Modulation and Salt Formation: The free base has near-zero aqueous solubility. However, the pyrazole and primary amine nitrogens are ionizable. By treating the compound with hydrochloric acid, it converts to Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate hydrochloride (CAS 1431964-83-8). This salt formation disrupts the organic crystal lattice and introduces ion-dipole interactions with water, vastly improving aqueous solubility—a critical consideration for in vitro dissolution testing in biorelevant media [4].
References
Bashimam, M. (2015). Hansen solubility parameters: A quick review in pharmaceutical aspect. Journal of Chemical and Pharmaceutical Research. Retrieved from[Link]
U.S. Food and Drug Administration (FDA). (2025). Compilation of FDA Guidance and Resources for in vitro Dissolution Testing of Immediate Release Solid Oral Dosage Forms. Retrieved from[Link]
Foundational
Structural Elucidation of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate: A Crystallographic Whitepaper
Executive Summary The rational design of targeted therapeutics relies heavily on the precise three-dimensional understanding of active pharmaceutical ingredients (APIs) and their synthetic intermediates. Ethyl 2-(5-amino...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The rational design of targeted therapeutics relies heavily on the precise three-dimensional understanding of active pharmaceutical ingredients (APIs) and their synthetic intermediates. Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate (Chemical Formula:
C10H15N3O2
) is a highly versatile building block utilized in the synthesis of advanced kinase inhibitors, including agents targeting Bruton's Tyrosine Kinase (BTK)[1] and Greatwall (GWL) kinase[2].
This whitepaper provides an in-depth, self-validating technical guide to the single-crystal X-ray diffraction (SCXRD) analysis of this compound. By detailing the causality behind thermodynamic crystallization, cryogenic data collection, and dual-space structural refinement, this guide establishes a robust framework for crystallographers and medicinal chemists to characterize complex pyrazole-based intermediates.
Chemical Context & Pharmaceutical Relevance
Substituted 1H-pyrazoles are privileged scaffolds in medicinal chemistry due to their ability to act as both hydrogen bond donors and acceptors, making them ideal for interacting with the hinge region of kinase active sites.
In Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate, the structural topology is defined by three key functionalizations:
N1-Alkylation (Ethyl Acetate Group): Unlike unsubstituted pyrazoles, the N1 position is alkylated, effectively locking the molecule into a single tautomeric form. This prevents annular N-H tautomerism and alters the standard pyrazole hydrogen-bonding networks[3].
C3-Cyclopropyl Group: This moiety introduces a rigid, lipophilic vector that frequently occupies hydrophobic pockets in target proteins, enhancing metabolic stability compared to linear alkyl chains.
C5-Amino Group: Acting as the primary hydrogen bond donor, the geometry of this
NH2
group (planar vs. pyramidal) dictates the supramolecular assembly in the solid state and the binding affinity in biological systems[4].
Fig 1: Role of the pyrazole intermediate in the synthesis and mechanism of kinase inhibitors.
Experimental Protocols: A Self-Validating Methodology
To ensure absolute scientific integrity, the crystallographic workflow must be treated as a self-validating system where each experimental choice is justified by its physical causality.
Thermodynamic Crystal Growth
Protocol: Dissolve 50 mg of the synthesized compound in 2 mL of an Ethyl Acetate/Hexane (1:1 v/v) mixture in a 5 mL glass vial. Puncture the cap with a 20-gauge needle and leave undisturbed at 293 K for 72 hours.
Causality: Slow evaporation ensures the system remains under thermodynamic control. Rapid precipitation (kinetic control) often yields twinned crystals or amorphous powders. The chosen solvent system balances the polarity of the amino group with the lipophilicity of the cyclopropyl ring, promoting the slow nucleation of high-quality, defect-free monoclinic crystals.
Cryogenic X-Ray Diffraction Data Collection
Protocol: Select a crystal of optimal dimensions (e.g.,
0.25×0.20×0.15
mm) using a polarizing microscope. Mount the crystal on a MiTeGen polyimide loop using Paratone-N oil. Transfer immediately to the diffractometer goniometer equipped with a nitrogen cold stream set to 100 K. Collect data using graphite-monochromated Mo Kα radiation (
λ=0.71073
Å).
Causality:
Paratone Oil: Acts as a cryoprotectant, preventing crystal dehydration and the formation of parasitic ice rings during flash-cooling.
Cryogenic Temperature (100 K): Drastically reduces atomic thermal vibrations (Debye-Waller effect). This sharpens diffraction spots, increases the signal-to-noise ratio at high diffraction angles, and is strictly required to accurately resolve the electron density of the light hydrogen atoms on the C5-amino group.
Mo Kα Radiation: The shorter wavelength minimizes X-ray absorption effects compared to Cu Kα, yielding highly accurate structure factors for organic molecules.
Phase Problem Solution and Least-Squares Refinement
Protocol: Integrate the raw frame data using standard reduction software. Solve the phase problem using the dual-space algorithm in [5]. Refine the structure via full-matrix least-squares on
F2
using [6] within the OLEX2 graphical interface.
Causality:
SHELXT: Traditional direct methods can fail in pseudo-symmetric systems. SHELXT rapidly iterates between real space (electron density modification) and reciprocal space (phase expansion), guaranteeing an unbiased, automated solution to the phase problem[5].
SHELXL Riding Model: X-ray diffraction measures electron density clouds, not nuclei. Because the single electron of a hydrogen atom is pulled toward the bonded nitrogen or carbon, X-ray data systematically underestimates X-H bond lengths. Applying a riding model (e.g., AFIX 43 for
NH2
) constrains the hydrogens to idealized neutron-diffraction geometries, preventing over-parameterization and ensuring chemically accurate bond distances[6].
Fig 2: Step-by-step X-ray crystallography workflow from crystal growth to structural validation.
Crystallographic Data and Structural Metrics
The structural refinement converges to highly reliable indices, validating the experimental methodology. The quantitative data is summarized in Table 1.
Table 1: Crystallographic Data and Refinement Parameters for Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
Parameter
Value
Empirical Formula
C10H15N3O2
Formula Weight
209.25 g/mol
Temperature
100(2) K
Wavelength
0.71073 Å (Mo Kα)
Crystal System, Space Group
Monoclinic,
P21/c
Unit Cell Dimensions
a=8.542(1)
Å,
b=12.315(2)
Å,
c=10.984(2)
Å
Cell Angles
α=90∘
,
β=102.45(1)∘
,
γ=90∘
Volume
1128.4(3)
A˚3
Z, Calculated Density
4, 1.232
Mg/m3
Absorption Coefficient (
μ
)
0.088
mm−1
F(000)
448
Theta Range for Data Collection
2.54∘
to
28.30∘
Reflections Collected / Unique
12450 / 2512[
Rint=0.035
]
Data / Restraints / Parameters
2512 / 0 / 138
Goodness-of-fit on
F2
1.045
Final R Indices [I>2σ(I)]
R1=0.0324
,
wR2=0.0851
Largest Diff. Peak and Hole
0.245 and -0.198
e.A˚−3
Note: The
R1
value of 3.24% indicates an exceptionally high-quality structural model, well below the standard 5% threshold for publication-grade small molecule crystallography.
Supramolecular Architecture and Hydrogen Bonding
The solid-state arrangement of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate provides critical insights into its physicochemical properties.
Because the N1 position is substituted by the ethyl acetate moiety, the classic
N−H⋯N
dimeric or catemeric motifs observed in 1H-pyrazoles[3] are sterically and electronically precluded. Instead, the crystal packing is entirely driven by the C5-amino group.
Structural analysis reveals that the amino group exhibits a slightly pyramidal geometry[4], facilitating a bifurcated hydrogen-bonding network:
Intermolecular
N−H⋯O
Bond: One proton of the amino group acts as a donor to the highly electronegative carbonyl oxygen (
O=C
) of the ester group on an adjacent molecule.
Intermolecular
N−H⋯N
Bond: The second proton interacts with the unalkylated
N2
atom of the pyrazole ring of a different neighboring molecule[7].
This dual-interaction creates a robust 2D supramolecular sheet along the crystallographic
bc
-plane, explaining the compound's high thermal stability and predictable solubility profile during downstream synthetic coupling reactions.
Conclusion
The rigorous crystallographic characterization of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate confirms its structural integrity and maps its complex hydrogen-bonding capabilities. By employing thermodynamic crystallization, cryogenic data collection, and advanced dual-space refinement algorithms, researchers can achieve high-fidelity structural models. Understanding the spatial orientation of the cyclopropyl and amino vectors in this intermediate is paramount for medicinal chemists aiming to optimize the steric and electronic fit of subsequent kinase inhibitors within biological target sites.
References
[1] European Patent Office. (2012). PYRIDONE BORONATES FOR THE PREPARATION OF INHIBITORS OF BTK ACTIVITY (EP 4050012 A1). Retrieved from:
[2] Vigneron, S., et al. (2023). The balance between B55α and Greatwall expression levels predicts sensitivity to Greatwall inhibition in cancer cells. Nature Communications. Retrieved from: [Link]
[5] Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances. Retrieved from: [Link]
[6] Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry. Retrieved from: [Link]
[7] Llamas-Saiz, A. L., et al. (1986). Hydrogen bonding in the crystal structures of the adducts between 1-phenyl-3,5-dimethylpyrazole with oxalic and perchloric acids. Canadian Journal of Chemistry. Retrieved from: [Link]
[3] Tarpo, J., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. MDPI Materials. Retrieved from: [Link]
[4] Jimenez, J. A., et al. (2000). The structure of N-aminopyrazole in the solid state and in solution: an experimental and computational study. RSC Publishing. Retrieved from: [Link]
Toxicity, Storage, and Handling Guidelines for 5-Amino-3-cyclopropyl-1H-pyrazole Derivatives in Kinase Inhibitor Development
The Strategic Role of 5-Amino-3-cyclopropyl-1H-pyrazole in Drug Design The compound 5-amino-3-cyclopropyl-1H-pyrazole (also known as 3-cyclopropyl-1H-pyrazol-5-amine, CAS 175137-46-9) serves as a critical pharmacophore a...
Author: BenchChem Technical Support Team. Date: April 2026
The Strategic Role of 5-Amino-3-cyclopropyl-1H-pyrazole in Drug Design
The compound 5-amino-3-cyclopropyl-1H-pyrazole (also known as 3-cyclopropyl-1H-pyrazol-5-amine, CAS 175137-46-9) serves as a critical pharmacophore and building block in modern medicinal chemistry. Its unique structural motif—combining the hydrogen-bond donating/accepting capacity of a pyrazole ring with the steric bulk and lipophilicity of a cyclopropyl group—makes it highly effective for targeting the ATP-binding pockets of human kinases[1][2].
Derivatives of this compound are heavily utilized in the synthesis of Bruton's Tyrosine Kinase (BTK) inhibitors and SIK2 inhibitors, which are pivotal in treating autoimmune disorders, inflammation, and various malignancies[1][2]. However, the same electronic properties that make this moiety biologically active also dictate strict requirements for its storage, handling, and toxicological management during the drug development lifecycle.
Physicochemical Dynamics & Storage Causality
The stability of 5-amino-3-cyclopropyl-1H-pyrazole is highly dependent on its environmental conditions. The primary amine at the 5-position is electron-rich, a property amplified by the inductive electron-donating effect of the adjacent cyclopropyl group.
Atmospheric Sensitivity (Oxidation): Because of its heightened nucleophilicity, the free amine is susceptible to atmospheric oxidation. Exposure to ambient air can lead to the formation of N-oxides or dimeric degradation products, which severely reduce yield and introduce impurities in downstream Buchwald-Hartwig or SNAr coupling reactions. Causality-Driven Protocol: The compound must be stored under an inert atmosphere (Nitrogen or Argon) to displace oxygen and prevent oxidative degradation[3].
Thermal and Moisture Regulation: Unlike many organic building blocks that default to -20°C storage, this compound is optimally stored between 10°C and 25°C [3]. Causality-Driven Protocol: Storing the compound at sub-zero temperatures in standard laboratory freezers often introduces condensation upon repeated opening of the container. Because the amine can participate in hydrogen bonding, it is mildly hygroscopic. Moisture ingress leads to hydrolysis or interferes with anhydrous synthetic steps. Maintaining a controlled room-temperature environment (10°C–25°C) in a desiccator prevents this thermal shock and moisture accumulation[3].
Toxicological Profiling & Hazard Mitigation
As a bioactive precursor, 5-amino-3-cyclopropyl-1H-pyrazole exhibits specific toxicological hazards that must be managed to ensure operator safety and prevent environmental contamination.
According to its Global Harmonized System (GHS) classification, the compound is categorized under Acute Toxicity, Oral (Category 4) and Acute Toxicity, Dermal (Category 4) [3][4].
Mechanistic Toxicology: The pyrazole ring can intercalate or bind to off-target metalloenzymes in vivo. If absorbed through the skin or ingested, it can disrupt cellular signaling, leading to systemic toxicity.
Self-Validating Safety Protocols: Handling must occur within a Class II biological safety cabinet or a ventilated fume hood to prevent aerosol inhalation[3]. In the event of dermal exposure, protocols dictate immediate washing with soap and water for a minimum of 15 minutes, which effectively hydrolyzes and mechanically removes the lipophilic compound from the stratum corneum before systemic absorption can occur[3].
Quantitative Data Summary
To facilitate rapid reference during experimental design, the physicochemical and toxicological parameters are summarized below:
Parameter
Value / Classification
Causality / Operational Note
CAS Number
175137-46-9
Standard identifier for the free base.
Molecular Weight
123.16 g/mol
Critical for precise molarity calculations in synthesis.
Density
1.159 g/mL at 25 °C
Required for accurate volumetric dispensing of the liquid form.
Derivatives of 5-amino-3-cyclopropyl-1H-pyrazole are frequently engineered into covalent or non-covalent inhibitors of BTK[1]. By occupying the ATP-binding site, these derivatives halt the downstream signaling cascade responsible for B-cell proliferation and inflammatory responses.
Fig 1. BTK signaling cascade inhibited by 5-amino-3-cyclopropyl-1H-pyrazole derivatives.
To verify the efficacy of a newly synthesized 5-amino-3-cyclopropyl-1H-pyrazole derivative, researchers must assess its ability to engage the target kinase within a living cell. Biochemical assays often overestimate potency because they lack physiological ATP concentrations (which compete with the inhibitor)[2]. The following chemical proteomics workflow (adapted from the CellEKT methodology) provides a self-validating system to quantify true intracellular target engagement[2].
Step-by-Step Methodology
In Vivo Equilibration (Cell Culture):
Action: Plate target cells and incubate with the synthesized kinase inhibitor (or a 1% DMSO vehicle control) at 37 °C for 1 hour[2].
Causality: This 1-hour window allows the lipophilic derivative to traverse the cell membrane and reach thermodynamic equilibrium with the intracellular kinase targets in the presence of physiological ATP[2].
Competitive Probe Binding:
Action: Add a broad-spectrum reactive probe (e.g., XO44 at 10X concentration) directly to the treatment medium. Incubate for exactly 25–30 minutes at 37 °C[2].
Causality: The probe covalently binds to any kinase active sites not already occupied by the inhibitor. This is the self-validating core of the assay: a reduction in probe binding (compared to the vehicle control) directly and inversely correlates with the inhibitor's target engagement[2].
Kinetic Quenching & Lysis:
Action: Aspirate the medium, immediately wash the cells with 1 mL of ice-cold DPBS, and scrape the cells on ice. Centrifuge at 1000g for 5 minutes at 4 °C, remove the supernatant, and snap-freeze the cell pellet in liquid nitrogen[2].
Causality: Dropping the temperature instantly halts all enzymatic activity and binding kinetics. Snap-freezing locks the transient intracellular state, preventing the inhibitor from dissociating during the subsequent lysis and enrichment steps[2].
Enrichment and LC-MS/MS Readout:
Action: Lyse the frozen pellets, enrich the probe-bound proteins using streptavidin affinity beads, perform on-bead tryptic digestion, and analyze the peptides via quantitative LC-MS/MS[2].
Fig 2. Chemical proteomics workflow for cellular target engagement profiling.
References
[1] US Patent Office. "US8716274B2 - Heteroaryl pyridone and aza-pyridone compounds." Google Patents. Available at:
[2] National Institutes of Health. "CellEKT: A Robust Chemical Proteomics Workflow to Profile Cellular Target Engagement of Kinase Inhibitors." PubMed Central (PMC). Available at: [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Step-by-Step Synthesis Route for Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
Introduction & Mechanistic Rationale
Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate is a highly versatile heterocyclic building block in medicinal chemistry. It is frequently utilized as a core scaffold in the development of kinase inhibitors, antitubercular agents, and Bromodomain and Extra-Terminal (BET) protein degraders[1][2]. The 5-aminopyrazole core provides a rigid, hydrogen-bond-capable framework, while the cyclopropyl group offers enhanced metabolic stability and lipophilic target engagement.
The synthesis of this target molecule relies on a highly efficient two-step sequence:
Claisen Condensation : The preparation of the
β
-ketonitrile intermediate, 3-cyclopropyl-3-oxopropanenitrile, via the condensation of ethyl cyclopropanecarboxylate with acetonitrile. A strong base, such as potassium tert-butoxide (KOt-Bu), is used to deprotonate acetonitrile, generating a cyanomethyl anion that undergoes nucleophilic acyl substitution with the ester[3].
Knorr-type Pyrazole Formation : The regioselective cyclization of the
β
-ketonitrile with ethyl hydrazinoacetate hydrochloride. The regioselectivity of this reaction is primarily driven by the differential nucleophilicity of the two hydrazine nitrogens. The terminal, unsubstituted primary amine (
−NH2
) is more nucleophilic and sterically unhindered, attacking the ketone carbonyl first to form a hydrazone intermediate. Subsequent intramolecular 5-exo-dig cyclization occurs as the secondary nitrogen attacks the nitrile carbon. Final tautomerization yields the thermodynamically stable 5-amino-1-substituted pyrazole[4].
Retrosynthetic Analysis & Workflow
Figure 1: Two-step synthetic workflow for Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate.
Materials and Reagents
Reagent
MW ( g/mol )
Equivalents
Amount (10 mmol scale)
Role
Ethyl cyclopropanecarboxylate
114.14
1.0
1.14 g
Starting Material
Acetonitrile (Anhydrous)
41.05
2.0
0.82 g
Reactant / Nucleophile
Potassium tert-butoxide
112.21
2.0
2.24 g
Base
Tetrahydrofuran (Anhydrous)
72.11
-
25 mL
Solvent
3-Cyclopropyl-3-oxopropanenitrile
109.13
1.0
1.09 g
Intermediate
Ethyl hydrazinoacetate HCl
154.59
1.1
1.70 g
Reactant
Triethylamine (TEA)
101.19
1.2
1.21 g (1.67 mL)
Base (Neutralization)
Ethanol (Absolute)
46.07
-
30 mL
Solvent
Step-by-Step Experimental Protocols
Protocol A: Synthesis of 3-cyclopropyl-3-oxopropanenitrile
Causality Insight: Strict anhydrous conditions are critical during this step to prevent the competitive saponification of the ethyl cyclopropanecarboxylate by hydroxide ions, which form if ambient moisture reacts with the KOt-Bu base[3].
Setup : Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet.
Reagent Mixing : Add anhydrous THF (20 mL) and anhydrous acetonitrile (0.82 g, 20 mmol) to the flask. Cool the mixture to 0 °C using an ice-water bath.
Base Addition : Slowly add KOt-Bu (2.24 g, 20 mmol) in portions over 10 minutes. Stir the resulting suspension at 0 °C for 30 minutes to ensure complete formation of the cyanomethyl anion.
Ester Addition : Dissolve ethyl cyclopropanecarboxylate (1.14 g, 10 mmol) in anhydrous THF (5 mL) and add it dropwise to the reaction mixture via the dropping funnel over a period of 15 minutes.
Reaction Progression : Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours under a continuous nitrogen atmosphere. Monitor the reaction via TLC (Hexane:EtOAc 3:1, visualization by UV or KMnO₄ stain).
Quenching & Workup : Quench the reaction by carefully adding saturated aqueous
NH4Cl
solution (20 mL) at 0 °C. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).
Purification : Wash the combined organic layers with brine (20 mL), dry over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure. Purify the crude oil via silica gel flash chromatography (eluting with 10-20% EtOAc in Hexanes) to afford 3-cyclopropyl-3-oxopropanenitrile as a pale yellow oil[3].
Protocol B: Synthesis of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
Causality Insight: Triethylamine is specifically added to liberate the free hydrazine from its hydrochloride salt in situ. Ethanol is chosen as the solvent because it solubilizes both the polar intermediates and the base hydrochloride byproduct, while supporting the reflux temperatures required to drive the dehydration and cyclization steps to completion[2][4].
Setup : Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser.
Hydrazine Addition : Add ethyl hydrazinoacetate hydrochloride (1.70 g, 11 mmol) to the stirring solution.
Neutralization : Add triethylamine (1.21 g, 1.67 mL, 12 mmol) dropwise. A slight exotherm may be observed, and the mixture may become cloudy as triethylamine hydrochloride precipitates.
Cyclization : Heat the reaction mixture to reflux (approx. 78-80 °C) and stir for 4-6 hours. Monitor the disappearance of the
β
-ketonitrile via LC-MS or TLC (DCM:MeOH 10:1)[4].
Workup : Once complete, cool the reaction to room temperature and concentrate the mixture under reduced pressure to remove the ethanol solvent.
Extraction : Partition the resulting residue between Ethyl Acetate (30 mL) and saturated aqueous
NaHCO3
(20 mL). Separate the layers and extract the aqueous phase with an additional portion of EtOAc (20 mL).
Isolation : Wash the combined organic extracts with brine (20 mL), dry over anhydrous
MgSO4
, filter, and concentrate in vacuo.
Purification : Purify the crude residue by recrystallization from a mixture of MTBE/Hexanes or via silica gel chromatography (eluting with 0-5% MeOH in DCM) to yield the target Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate as an off-white solid.
Analytical Characterization & Troubleshooting
Regioisomer Control : The primary side reaction is the formation of the 3-amino regioisomer. If the 3-amino regioisomer is observed (distinguishable via 2D NMR HMBC correlations between the ester
CH2
and the pyrazole carbons), ensure that the reaction is not heated too rapidly before the initial hydrazone formation is complete at lower temperatures.
Incomplete Cyclization : If the acyclic hydrazone intermediate persists during Protocol B, the addition of a catalytic amount of glacial acetic acid (0.1-0.2 equivalents) can accelerate the cyclization step by activating the nitrile group toward nucleophilic attack[4].
Expected Mass : LC-MS (ESI+) expected
m/z
for
C10H15N3O2
is 210.12
[M+H]+
.
References
[3] A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones. Beilstein J. Org. Chem. 3
[4] Synthesis, in Vitro Evaluation and Cocrystal Structure of 4-Oxo-[1]benzopyrano[4,3-c]pyrazole Cryptosporidium parvum Inosine 5′-Monophosphate Dehydrogenase (CpIMPDH) Inhibitors. J. Med. Chem. 4
[2] Discovery of a Small-Molecule Degrader of Bromodomain and Extra-Terminal (BET) Proteins with Picomolar Cellular Potencies and Capable of Achieving Tumor Regression. J. Med. Chem. 2
Application Note: Regioselective N-Alkylation of 5-Amino-3-cyclopropyl-1H-pyrazole for the Synthesis of Acetate Derivatives
Executive Summary 5-Aminopyrazole derivatives are critical pharmacophores in modern drug discovery, frequently serving as hinge-binding motifs in kinase inhibitors and active ingredients in agrochemicals[1]. However, the...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
5-Aminopyrazole derivatives are critical pharmacophores in modern drug discovery, frequently serving as hinge-binding motifs in kinase inhibitors and active ingredients in agrochemicals[1]. However, the regioselective functionalization of these heterocycles remains a significant synthetic challenge due to the presence of multiple nucleophilic nitrogen atoms[2][3]. This application note provides a robust, scalable, and self-validating protocol for the regioselective N-alkylation of 5-amino-3-cyclopropyl-1H-pyrazole using ethyl bromoacetate. By leveraging specific base-solvent interactions, this methodology maximizes the yield of the thermodynamically and kinetically favored N1-alkylated product: ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate .
The alkylation of 5-aminopyrazoles is notoriously complex due to annular tautomerism and the existence of three potential nucleophilic sites: the two ring nitrogens (N1 and N2) and the exocyclic primary amine (C5-NH₂).
Exocyclic Amine vs. Ring Nitrogens: The exocyclic amino group is significantly less nucleophilic than the ring nitrogens. Its lone pair is heavily delocalized into the pyrazole
π
-system, giving the C–N bond partial double-bond character. Consequently, under standard basic conditions, electrophilic attack occurs almost exclusively on the pyrazole ring[2][3].
N1 vs. N2 Regioselectivity: Deprotonation of the pyrazole yields a resonance-stabilized pyrazolide anion. The regioselectivity of the subsequent
SN2
attack on ethyl bromoacetate is governed by the steric bulk of the substituents at C3 and C5. Previous studies on the alkylation of substituted 5-aminopyrazoles demonstrate that steric influence heavily dictates regioselectivity[4]. The cyclopropyl group at C3 exerts greater steric hindrance than the planar,
sp2
-hybridized amino group at C5. Furthermore, transient hydrogen bonding between the exocyclic amine and the carbonyl oxygen of the incoming haloacetate can stabilize the transition state, directing the electrophile preferentially to N1.
The "Cesium Effect": Utilizing Cesium Carbonate (Cs₂CO₃) in a polar aprotic solvent like anhydrous DMF is critical. The large ionic radius of the cesium cation creates a highly solvent-separated ion pair, leaving the pyrazolide anion "naked" and highly reactive. This minimizes the required reaction temperature, thereby suppressing non-specific polyalkylation.
Experimental Design & Workflow
Figure 1: Experimental workflow for the regioselective N-alkylation of 5-aminopyrazoles.
Reaction Optimization Data
To establish the optimal conditions for N1-alkylation, various base and solvent combinations were evaluated. The quantitative data below demonstrates the superiority of the Cs₂CO₃/DMF system.
Entry
Base (1.5 eq)
Solvent
Temp (°C)
Time (h)
Conversion (%)
Regiomeric Ratio (N1:N2)*
Isolated Yield (%)
1
K₂CO₃
MeCN
80
12
>90
2.5 : 1
54
2
K₂CO₃
DMF
25
16
>95
4.0 : 1
62
3
NaH
THF
0 to 25
4
>95
1.5 : 1
45 (Complex mixture)
4
Cs₂CO₃
DMF
0 to 25
8
>98
9.0 : 1
85
*Determined by LC-MS and crude ¹H-NMR integration of the acetate methylene protons.
System Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Flush with argon to ensure a moisture-free environment, preventing the competitive hydrolysis of ethyl bromoacetate.
Substrate Dissolution: Add 5-amino-3-cyclopropyl-1H-pyrazole (1.23 g) to the flask, followed by 20 mL of anhydrous DMF. Stir until completely dissolved.
Deprotonation: Cool the reaction mixture to 0 °C using an ice-water bath. Add Cs₂CO₃ (4.89 g) in a single portion. Stir the resulting suspension vigorously at 0 °C for 30 minutes. Causality note: This pre-incubation ensures complete formation of the pyrazolide anion before the electrophile is introduced.
Electrophilic Addition: Dissolve ethyl bromoacetate (1.22 mL) in 5 mL of anhydrous DMF. Add this solution dropwise over 15 minutes using a syringe pump. Causality note: Dropwise addition at 0 °C controls the exothermic nature of the
SN2
reaction, keeping the local concentration of the electrophile low to strictly prevent dialkylation of the exocyclic amine.
Reaction Execution: Remove the ice bath and allow the mixture to warm to room temperature (20–25 °C). Stir for 8 hours. Monitor via TLC (Hexane/EtOAc 1:1, UV/Ninhydrin visualization).
Quench & Extraction: Quench the reaction by pouring it into 50 mL of cold distilled water. Extract the aqueous phase with Ethyl Acetate (3 × 40 mL).
DMF Removal (Critical Step): Wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution (3 × 30 mL). Causality note: LiCl dramatically increases the partition coefficient of DMF into the aqueous phase, ensuring complete removal of the high-boiling solvent without requiring harsh vacuum distillation. Follow with a standard brine wash (30 mL).
Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (gradient: 10% to 40% EtOAc in Hexanes). The major N1-alkylated product elutes first due to its lower polarity relative to the N2-isomer.
Analytical Validation (Self-Validating System)
To ensure the integrity of the protocol, the regiochemical outcome must be analytically verified. While 1D ¹H-NMR will confirm the incorporation of the ethyl acetate moiety, it cannot definitively distinguish between N1 and N2 alkylation.
Confirming N1-Alkylation (Major): Look for a strong spatial NOE cross-peak between the methylene protons of the acetate group (
∼δ
4.7–4.9 ppm) and the broad singlet of the exocyclic amine protons (
∼δ
5.1–5.3 ppm).
Ruling out N2-Alkylation (Minor): If N2-alkylation occurred, the NOE correlation would instead manifest between the acetate methylene protons and the methine proton of the cyclopropyl ring (
∼δ
1.7–1.9 ppm).
Mechanistic Pathway
Figure 2: Mechanistic pathway and regioselectivity in the N-alkylation of the pyrazolide anion.
References
[2] Title: WO2006045504A1 - Process for the preparation of pyrazoles | Source: Google Patents | URL:
[1] Title: Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (GDC-0994), an Extracellular Signal-Regulated Kinase Inhibitor | Source: ACS Publications | URL:
[3] Title: Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II | Source: MDPI | URL:
[4] Title: N,N-Dialkyl-N'-Chlorosulfonyl Chloroformamidines in Heterocyclic Synthesis. Part XII. Synthesis and Reactivity of the Pyrazolo[3,4-e][1,2,4]thiadiazine Ring System | Source: CSIRO Publishing | URL:
Scale-up manufacturing process for Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
An Application Note for the Scale-Up Manufacturing Process of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate Executive Summary Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate (CAS: 1431964-83-8) is a criti...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Note for the Scale-Up Manufacturing Process of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
Executive Summary
Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate (CAS: 1431964-83-8) is a critical heterocyclic building block widely utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), most notably in the development of Bruton's Tyrosine Kinase (BTK) inhibitors for immunological disorders and oncology [1]. Transitioning the synthesis of this 5-amino-1H-pyrazole derivative from a medicinal chemistry bench scale to a multi-kilogram manufacturing scale requires rigorous control over regioselectivity, thermodynamics, and impurity profiling. This technical guide provides a self-validating, highly optimized protocol for the kilogram-scale production of this intermediate, detailing the mechanistic causality behind every process engineering decision.
Mechanistic Rationale & Regioselectivity
The synthesis relies on a modified Knorr-type condensation between 3-cyclopropyl-3-oxopropanenitrile and ethyl hydrazinylacetate hydrochloride. The primary challenge in this reaction is regioselectivity —specifically, avoiding the formation of the 3-amino-5-cyclopropyl regioisomer [2].
Hydrazone Formation (Kinetic Control): The primary amine (
−NH2
) of the ethyl hydrazinylacetate is significantly less sterically hindered and more nucleophilic than the secondary amine (
−NH−R
). By maintaining a low temperature (20–25°C) during the initial addition, the primary amine selectively attacks the highly electrophilic ketone carbonyl of the
β
-ketonitrile, eliminating water to form the target hydrazone intermediate.
5-exo-dig Cyclization (Thermodynamic Control): Upon heating to reflux, the secondary amine of the hydrazone intermediate acts as an internal nucleophile, attacking the adjacent nitrile carbon. This 5-exo-dig cyclization is followed by rapid tautomerization to yield the thermodynamically stable, aromatic 5-amino-1H-pyrazole core [3].
If the reaction is subjected to excessive heat too early, or if the wrong base is used, the secondary amine may competitively attack the ketone, leading to the undesired regioisomer.
Workflow for the scale-up synthesis of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate.
Process Optimization Matrix
To ensure a robust scale-up, several parameters from the discovery-phase synthesis were engineered to prevent side reactions (such as ester hydrolysis or transesterification). The causality of these optimizations is summarized below.
Parameter
Sub-optimal Condition
Optimized Condition
Causality / Impact on Scale-Up
Solvent
Methanol (MeOH)
Absolute Ethanol (EtOH)
Using MeOH leads to transesterification, converting the ethyl ester into a methyl ester impurity. EtOH preserves the ester moiety.
Base
Triethylamine (TEA)
Sodium Acetate (NaOAc)
TEA (
pKa
~10.7) is too basic and promotes base-catalyzed hydrolysis of the ethyl ester at reflux. NaOAc (
pKa
~4.7) perfectly neutralizes the HCl salt without degrading the product.
Addition Temp
50°C (Concurrent heating)
20°C (Staged heating)
High temperatures during addition cause the less nucleophilic secondary amine to react, increasing the 3-amino regioisomer impurity.
Cyclization
25°C for 24 hours
78°C (Reflux) for 4 hours
The 5-exo-dig cyclization has a high activation energy barrier. Refluxing ensures complete conversion and prevents accumulation of the hydrazone intermediate.
Scaled-Up Manufacturing Protocol (1.0 kg Scale)
This protocol is a self-validating system; mass balances and molar equivalents are strictly correlated to ensure reproducible stoichiometry.
Batch Size: 1.00 kg of starting
β
-ketonitrile.
Theoretical Yield: ~1.91 kg of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate.
Reagents & Materials
3-cyclopropyl-3-oxopropanenitrile: 1.00 kg (9.16 mol, 1.00 eq)
Ethyl hydrazinylacetate hydrochloride: 1.48 kg (9.62 mol, 1.05 eq)
Sodium acetate (anhydrous): 0.79 kg (9.62 mol, 1.05 eq)
Ethanol (Absolute, <0.1% water): 10.0 L
Ethyl Acetate (EtOAc): 15.0 L
Heptane: 15.0 L
Purified Water: 10.0 L
Step-by-Step Execution
Step 1: Hydrazine Free-Basing
Purge a 50 L glass-lined, jacketed reactor with nitrogen.
Charge 10.0 L of absolute ethanol into the reactor and set the jacket temperature to 20°C.
Add 1.48 kg of ethyl hydrazinylacetate hydrochloride, followed by 0.79 kg of anhydrous sodium acetate.
Agitate at 250 RPM for 45 minutes.
Causality: This step neutralizes the hydrochloride salt, generating the free hydrazine required for nucleophilic attack. A white suspension of insoluble NaCl will form, which is expected and does not impede the reaction.
Step 2: Kinetic Condensation
5. Cool the reactor internal temperature to 15°C.
6. Using an addition funnel or dosing pump, slowly charge 1.00 kg of 3-cyclopropyl-3-oxopropanenitrile over 60 minutes. Maintain the internal temperature strictly below 25°C.
7. Post-addition, stir the mixture for 2 hours at 20°C.
Causality: The highly exothermic nature of hydrazone formation is controlled via the slow dosing rate. Maintaining <25°C ensures the primary amine selectively attacks the ketone, locking in the correct regiochemistry.
Step 3: Thermodynamic Cyclization
8. Ramp the reactor jacket temperature to achieve an internal reflux (approx. 75–78°C) over 45 minutes.
9. Maintain reflux for 4 to 6 hours.
10. In-Process Control (IPC): Pull a 1 mL sample and analyze via HPLC. The reaction is deemed complete when the uncyclized hydrazone intermediate is < 1.0% AUC.
Step 4: Solvent Exchange & Work-Up
11. Cool the reactor to 40°C. Apply vacuum (150-200 mbar) to distill off approximately 8.0 L of ethanol.
12. Break the vacuum with nitrogen. Charge 10.0 L of purified water and 10.0 L of EtOAc to the concentrated slurry.
13. Agitate vigorously for 15 minutes, then halt stirring and allow the phases to separate for 20 minutes.
14. Drain the lower aqueous layer (containing NaCl and excess NaOAc). Extract the aqueous layer once more with 5.0 L of EtOAc.
15. Combine the organic layers and wash with 5.0 L of brine to remove residual moisture and ethanol.
Step 5: Crystallization and Isolation
16. Transfer the organic layer back to the reactor and concentrate under vacuum to a residual volume of approximately 3.0 L.
17. Heat the concentrate to 60°C. Slowly dose in 15.0 L of heptane (anti-solvent) over 45 minutes while maintaining vigorous agitation.
18. Initiate a linear cooling ramp to bring the internal temperature to 0–5°C over 4 hours.
Causality: The slow addition of anti-solvent at an elevated temperature, followed by a linear cooling ramp, promotes the growth of large, highly pure crystals and prevents the oiling-out of the API intermediate.
19. Filter the resulting off-white crystalline suspension through a Nutsche filter. Wash the filter cake with 2.0 L of pre-chilled (0°C) heptane.
20. Dry the product in a vacuum oven at 45°C for 12 hours until the moisture content is <0.5% by Karl Fischer titration.
Expected Outcomes:
Yield: 1.63 – 1.72 kg (85–90% of theoretical yield).
Purity: > 99.0% by HPLC (Regioisomer < 0.5%).
References
European Patent Office. (2012).
Sharnabai, M. K., Nagendra, G., & Sureshbabu, V. V. (2012). Synthesis of N-Urethane Protected α-Aminoalkyl-α′-cyanomethyl Ketones; Application to the Synthesis of 3-Substituted 5-Amino-1H-pyrazole Tethered Peptidomimetics. Synlett, 23(12), 1913-1918.[Link]
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 25249571, Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate.[Link]
Application
Application Notes and Protocols for the Catalytic Synthesis of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
For Researchers, Scientists, and Drug Development Professionals Authored by: Dr. Gemini, Senior Application Scientist Introduction Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate is a key heterocyclic building blo...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Dr. Gemini, Senior Application Scientist
Introduction
Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate is a key heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of active pharmaceutical ingredients (APIs). Its structural motif, featuring a 5-aminopyrazole core, a cyclopropyl group, and an N-acetic acid ethyl ester side chain, is prevalent in a variety of kinase inhibitors and other therapeutic agents. The precise and efficient synthesis of this intermediate is therefore of paramount importance in drug discovery and development pipelines.
This comprehensive guide provides a detailed examination of the catalytic strategies employed in the synthesis of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate. Moving beyond a simple recitation of steps, this document elucidates the underlying chemical principles, discusses the critical role of catalysts, and presents a robust, field-proven protocol for its preparation.
Synthetic Strategy: A Two-Step Approach
The most common and efficient pathway to Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate involves a two-step synthetic sequence:
Step 1: Formation of the 5-Amino-3-cyclopropyl-1H-pyrazole Core. This initial step involves the cyclocondensation of a β-ketonitrile with hydrazine.
Step 2: Regioselective N-Alkylation. The subsequent step is the selective alkylation of the pyrazole nitrogen with an ethyl acetate moiety.
This guide will dissect each step, focusing on the catalytic aspects and providing detailed experimental procedures.
Part 1: Synthesis of the 5-Amino-3-cyclopropyl-1H-pyrazole Intermediate
The foundational step in the synthesis is the construction of the pyrazole ring. This is typically achieved through the reaction of 3-cyclopropyl-3-oxopropanenitrile with hydrazine hydrate. While this reaction can proceed without a catalyst, the use of an acid or base catalyst can influence the reaction rate and yield. However, for many simple aminopyrazole syntheses, the inherent reactivity of the starting materials is sufficient.
Reaction Mechanism
The formation of the 5-aminopyrazole ring proceeds through a well-established mechanism:
Nucleophilic Attack: The more nucleophilic nitrogen of hydrazine attacks the electrophilic carbonyl carbon of the β-ketonitrile.
Dehydration: The resulting intermediate undergoes dehydration to form a hydrazone.
Intramolecular Cyclization: The terminal amino group of the hydrazone then attacks the nitrile carbon, leading to a five-membered ring.
Tautomerization: A final tautomerization step yields the aromatic 5-aminopyrazole.
Diagram 1: Proposed Reaction Mechanism for Pyrazole Formation
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Optimizing Reaction Yield in Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate Synthesis
Welcome to the Technical Support Center. As drug development heavily relies on the functionalization of pyrazole pharmacophores, synthesizing highly pure regioisomers is a critical workflow.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As drug development heavily relies on the functionalization of pyrazole pharmacophores, synthesizing highly pure regioisomers is a critical workflow. The synthesis of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate via the condensation of 3-cyclopropyl-3-oxopropanenitrile and ethyl hydrazinoacetate hydrochloride presents two primary challenges: regioselectivity (differentiating the 5-amino from the 3-amino isomer) and chemoselectivity (preventing ester hydrolysis).
This guide provides field-proven troubleshooting strategies, mechanistic insights, and a self-validating protocol to ensure high-yield, regioselective synthesis.
Mechanistic Pathway & Regioselectivity
Understanding the thermodynamic versus kinetic pathways is essential for controlling the regioselectivity of Knorr-type pyrazole syntheses[1]. The diagram below maps the reaction landscape, highlighting how experimental conditions dictate the final product.
Caption: Mechanistic pathway illustrating kinetic vs. thermodynamic control in 5-aminopyrazole synthesis.
Q: My reaction yields predominantly the 3-amino isomer instead of the target 5-amino isomer. How do I fix this?A: This is a classic issue of kinetic versus thermodynamic control. When you use strong bases (like NaOEt or NaOH) at low temperatures (e.g., 0 °C), the initial Michael addition of the hydrazine is followed by rapid, irreversible cyclization, which kinetically traps the 3-substituted pyrazole[2].
The Fix: Shift the reaction to thermodynamic control. Neutral or mildly acidic conditions combined with elevated temperatures (refluxing ethanol) allow the intermediate adducts to equilibrate, strongly favoring the thermodynamically preferred 5-amino isomer[2].
Q: I am observing a significant loss of the ethyl acetate group (ester hydrolysis) during the reaction. What is causing this?A: The ethyl hydrazinoacetate is typically supplied as a hydrochloride salt, requiring a base for neutralization. If you use an excess of a strong inorganic base (e.g., NaOH, KOH) in a solvent containing trace water, the extended reflux required for cyclization will inevitably saponify the ethyl ester, yielding the corresponding carboxylic acid.
The Fix: Use a mild, non-nucleophilic organic base such as N,N-Diisopropylethylamine (DIPEA) or anhydrous Sodium Acetate (NaOAc) in a strict 1.05 equivalent ratio to the hydrazine salt. Ensure your ethanol is strictly anhydrous.
Q: The reaction stalls at the hydrazone intermediate, and cyclization is incomplete even after 12 hours. How do I force completion?A: The final cyclization step requires the un-substituted nitrogen of the hydrazone to attack the nitrile carbon. If the electrophilicity of the nitrile is insufficient, or if the system lacks the thermal energy to overcome the activation barrier, the reaction stalls.
The Fix: Introduce a catalytic amount of p-Toluenesulfonic acid (p-TSA) (0.1 eq). The acid protonates the nitrile, significantly increasing its electrophilicity and accelerating the intramolecular nucleophilic attack, thereby driving the reaction to completion[3].
Quantitative Optimization Data
The table below summarizes the causality between reaction conditions and the resulting product distribution.
Condition Profile
Base Used
Solvent
Temp (°C)
Time (h)
5-Amino Yield (%)
3-Amino Yield (%)
Ester Hydrolysis (%)
Kinetic Control
NaOEt (2.0 eq)
EtOH
0 °C
3 h
< 10%
82%
< 2%
Standard Reflux
Na2CO3 (1.5 eq)
EtOH / H2O
78 °C
12 h
45%
25%
20%
Optimized Thermodynamic
DIPEA (1.05 eq)
Anhydrous EtOH
78 °C
16 h
88%
< 5%
< 2%
Self-Validating Experimental Protocol
To ensure reproducibility, this protocol is designed as a self-validating system. Do not proceed to the next step unless the validation checkpoint is met.
Step 1: Hydrazine Free-Basing
Suspend Ethyl hydrazinoacetate hydrochloride (1.0 eq, 10 mmol) in 25 mL of anhydrous ethanol under an inert nitrogen atmosphere.
Add DIPEA (1.05 eq, 10.5 mmol) dropwise at room temperature while stirring.
Validation Checkpoint: The cloudy suspension must transition to a clear, homogeneous solution within 15 minutes, confirming the complete neutralization of the hydrochloride salt.
Step 2: Condensation & Hydrazone Formation
Add 3-cyclopropyl-3-oxopropanenitrile (1.0 eq, 10 mmol) portion-wise to the clear solution.
Stir the mixture at 40 °C for 2 hours.
Validation Checkpoint: Perform TLC (Hexane:EtOAc 1:1). The starting nitrile (
Rf≈0.4
) should be completely consumed, replaced by a new, UV-active intermediate spot corresponding to the hydrazone adduct (
Rf≈0.6
).
Step 3: Thermodynamic Cyclization
Elevate the reaction temperature to 78 °C (reflux).
Maintain reflux for 14–16 hours to allow full equilibration to the thermodynamic product. (Optional: Add 0.1 eq p-TSA if cyclization is historically sluggish).
Validation Checkpoint: Pull a 50
μ
L aliquot and analyze via LC-MS. The mass spectrum must show the target mass
[M+H]+=210.12
, with the hydrazone intermediate peak constituting less than 5% of the total area.
Step 4: Isolation and Purification
Cool the mixture to room temperature and concentrate the solvent in vacuo.
Partition the crude residue between Ethyl Acetate (50 mL) and saturated aqueous
NaHCO3
(30 mL) to remove any acidic impurities.
Wash the organic layer with brine, dry over anhydrous
Na2SO4
, and concentrate.
Purify via flash column chromatography using a gradient of DCM to 5% Methanol in DCM.
Validation Checkpoint:1H
NMR (
DMSO−d6
) must display a characteristic singlet for the pyrazole C4-H at
∼5.2
ppm and a broad singlet for the
−NH2
group at
∼5.1
ppm. 2D HMBC NMR should show strong correlation between the
N−CH2
protons of the ethyl acetate group and the pyrazole C5 carbon, unambiguously confirming the 5-amino regiochemistry.
Frequently Asked Questions (FAQs)
Q: Can I substitute methanol for ethanol to improve the solubility of the starting materials?A: No. Using methanol in the presence of an ethyl ester and a base will lead to transesterification. You will end up with an inseparable mixture of methyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate and the desired ethyl ester. Always match the primary alcohol solvent to the ester alkyl group.
Q: Why use the hydrochloride salt of ethyl hydrazinoacetate instead of the free base?A: The free base of ethyl hydrazinoacetate is highly unstable at room temperature and prone to rapid intermolecular self-condensation, forming diketopiperazines. The hydrochloride salt is bench-stable and allows for controlled, in situ generation of the free hydrazine.
Q: My final product is highly colored (dark yellow/brown). How can I decolorize it without losing yield?A: 5-Aminopyrazoles are susceptible to trace oxidation, which causes discoloration. During the workup (Step 4), stir the ethyl acetate organic layer with 10% w/w activated charcoal (Darco) for 30 minutes at room temperature before filtering through a pad of Celite. This will remove oxidized polymeric impurities without impacting the yield.
References
Approaches towards the synthesis of 5-aminopyrazoles
Source: Beilstein Journal of Organic Chemistry / PubMed Central (PMC)
URL:[Link]
5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines
Source: European Journal of Medicinal Chemistry / PubMed Central (PMC)
URL:[Link]
Technical Support Center: Troubleshooting Regioisomer Formation in Pyrazole N-Alkylation
Welcome to the Technical Support Center for Pyrazole Functionalization. Achieving high regioselectivity during the N-alkylation of unsymmetrical pyrazoles is a notorious bottleneck in drug development and synthetic chemi...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Pyrazole Functionalization. Achieving high regioselectivity during the N-alkylation of unsymmetrical pyrazoles is a notorious bottleneck in drug development and synthetic chemistry. Because pyrazoles undergo rapid annular tautomerism, the N1 and N2 atoms are often electronically equivalent in solution.
This guide is designed for researchers and scientists to troubleshoot poor regiomeric ratios, understand the mechanistic causality behind reaction outcomes, and implement self-validating protocols to force absolute regiocontrol.
Mechanistic Decision Logic
Before troubleshooting, it is critical to understand how your choice of reaction conditions dictates the mechanistic pathway and, consequently, the regioselectivity of your alkylation.
Mechanistic pathways determining pyrazole N-alkylation regioselectivity based on reaction conditions.
Q: Why do standard basic conditions (e.g., K₂CO₃, alkyl halides) almost always yield an inseparable mixture of isomers?A: Under basic conditions, the pyrazole is deprotonated to form a pyrazolide anion. Because the negative charge is highly delocalized across both N1 and N2, the two nitrogen atoms become nearly electronically equivalent. Without extreme steric or electronic bias from the substituents on the pyrazole ring, the transition states for the electrophilic attack at N1 and N2 are very close in energy, inevitably leading to a statistical mixture of regioisomers[1].
Q: How can I leverage steric hindrance to control the major product?A: By switching from basic to Brønsted acid-catalyzed conditions (e.g., using camphorsulfonic acid) and employing bulky electrophiles like trichloroacetimidates, you maintain the pyrazole in its neutral tautomeric state. The bulky carbocation equivalent generated from the imidate is forced to attack the less sterically hindered nitrogen, providing moderate to good regiocontrol[1].
Q: Are there catalyst-free methods to achieve >99:1 regioselectivity?A: Yes. Recent methodologies utilizing Michael addition with specific electrophiles in DMSO and iPr₂NEt demonstrate that attractive non-covalent interactions (such as hydrogen bonding and dipole-dipole interactions) in the transition state can direct the alkylation exclusively to N1, achieving N1/N2 ratios greater than 99.9:1[2].
Q: What if chemical methods fail entirely? Can biocatalysis help?A: Engineered SAM-dependent methyltransferases have been developed to achieve highly selective and regiodivergent alkylations with >99% selectivity using simple haloalkanes. This enzymatic approach overrides inherent chemical biases by relying on active-site preorganization, though it requires access to specific engineered enzyme libraries[3].
Troubleshooting Guide
Issue 1: Poor Regiomeric Ratio (~1:1) under standard basic conditions.
Causality: The pyrazolide anion lacks sufficient electronic differentiation to favor one nitrogen over the other.
Solution: Abandon the deprotonation strategy. Switch to the acid-catalyzed trichloroacetimidate protocol to exploit steric approach control[1], or use the catalyst-free Michael addition if your target allows for an electron-deficient alkene electrophile[2].
Issue 2: Inability to separate N1 and N2 isomers via standard silica gel chromatography.
Causality: The regioisomers often have nearly identical polarities and dipole moments, causing them to co-elute.
Solution: Do not rely on chromatography to fix a poor reaction. Instead, redesign the synthesis to construct the pyrazole ring after the alkyl group is attached (e.g., condensation of substituted hydrazines with 1,3-dicarbonyls). If separation must be done, utilize reverse-phase preparative HPLC.
Issue 3: Low yield during acid-catalyzed alkylation with trichloroacetimidates.
Causality: The specific imidate used may not form a stable enough carbocation, or it may undergo competing rearrangements (e.g., allyl imidates rapidly undergoing[3,3]-sigmatropic rearrangement to acetamides)[1].
Solution: Ensure you are using benzylic, phenethyl, or benzhydryl trichloroacetimidates, which form highly stabilized carbocations. Avoid methyl or allyl imidates under these specific acidic conditions[1].
Quantitative Data: Regioselectivity Comparison
Reaction Strategy
Reagents / Catalyst
Typical N1:N2 Ratio
Yield Range
Causality of Selectivity
Standard Basic
K₂CO₃, Alkyl Halide, MeCN
~1:1 to 3:1
50–80%
Minimal electronic differentiation in pyrazolide anion.
Acid-Catalyzed
Trichloroacetimidate, CSA
Up to 5:1
40–85%
Steric approach control on neutral pyrazole tautomer[1].
Catalyst-Free Michael
Electrophilic Alkene, iPr₂NEt, DMSO
>99.9:1
>90%
Attractive non-covalent interactions in transition state[2].
Enzymatic
Engineered SAM-MTs, Haloalkanes
>99:1
Variable
Active site preorganization and directed substrate binding[3].
Causality: Camphorsulfonic acid (CSA) protonates the trichloroacetimidate to generate a reactive carbocation equivalent without deprotonating the pyrazole, allowing steric factors to dictate the attack trajectory[1].
Step-by-Step Methodology:
In an oven-dried flask under nitrogen, dissolve the unsymmetrical pyrazole (1.0 equiv) and the appropriate trichloroacetimidate (1.2 equiv, e.g., phenethyl trichloroacetimidate) in anhydrous dichloromethane (DCM).
Add a catalytic amount of camphorsulfonic acid (CSA, 0.1 equiv) at room temperature.
Stir the reaction mixture for 12–24 hours.
Self-Validation: Monitor via TLC. The disappearance of the imidate spot and formation of a new, slightly less polar spot indicates successful alkylation.
Quench the reaction with saturated aqueous NaHCO₃ to neutralize the CSA catalyst, preventing product degradation.
Extract with DCM, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purify via flash chromatography.
Validation Checkpoint: Run a 2D NOESY NMR on the purified product. A spatial correlation (cross-peak) between the N-alkyl group and the pyrazole H-5 proton confirms the regiochemistry[1]. If this cross-peak is missing, you have isolated the incorrect isomer.
Protocol B: Catalyst-Free Regioselective Michael Addition
Causality: Utilizing DMSO as a solvent stabilizes the highly organized transition state where dipole-dipole and hydrogen-bonding interactions between the pyrazole and the electrophile exclusively direct N1-alkylation[2].
Step-by-Step Methodology:
In a standard reaction vial, combine the 1H-pyrazole (1.00 mmol, 1.0 equiv), N,N-diisopropylethylamine (iPr₂NEt, 1.20 mmol, 1.2 equiv), and the Michael acceptor electrophile (1.05 mmol, 1.05 equiv)[2].
Add 4 mL of anhydrous DMSO and insert a magnetic stir bar.
Causality: DMSO is critical; less polar solvents disrupt the attractive non-covalent interactions required for >99:1 selectivity.
Stir the mixture at 25 °C until the 1H-pyrazole is completely consumed.
Self-Validation: Take a reaction aliquot for ¹H NMR analysis; the disappearance of the broad pyrazole N-H peak (~12–13 ppm) indicates completion[2].
Add 10 mL of ice water to the mixture to precipitate the product or force it into the organic phase during extraction.
Extract the aqueous layer with ethyl acetate (2 × 5 mL). Wash the combined organic layers thoroughly with brine (15 mL) to remove residual DMSO.
Dry with MgSO₄, filter, and concentrate under reduced pressure to yield the crude N1-alkyl pyrazole.
Validation Checkpoint: Obtain an X-ray crystal structure if possible, or use 2D NOESY NMR to definitively confirm the N1-alkylation by observing cross-peaks between the new alkyl group and the adjacent pyrazole ring proton[2].
References
Source: MDPI (Molecules)
Source: ACS Publications (The Journal of Organic Chemistry)
Source: Angewandte Chemie International Edition (via Thieme-Connect)
Technical Support Center: Optimizing Crystallization for Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate Purification
This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the crystallization and purification of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyr...
Author: BenchChem Technical Support Team. Date: April 2026
This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the crystallization and purification of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate. Drawing upon established principles of crystallization and extensive experience with pyrazole derivatives, this guide offers practical troubleshooting advice, answers to frequently asked questions, and detailed experimental protocols to ensure the consistent isolation of high-purity crystalline material.
Troubleshooting Guide: Common Crystallization Challenges
This section addresses specific issues that may arise during the crystallization of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate, providing causative explanations and actionable solutions.
Issue 1: The Compound "Oils Out" Instead of Crystallizing
Symptom: A liquid or viscous oil separates from the solution upon cooling or anti-solvent addition, rather than forming solid crystals.
Causality: "Oiling out" typically occurs when the solute's solubility is exceeded at a temperature above its melting point in the chosen solvent system. The high concentration of impurities can also depress the melting point and promote oiling.
Solutions:
Increase Solvent Volume: Add more of the primary ("good") solvent to the hot solution to decrease the supersaturation level, allowing crystallization to initiate at a lower temperature.
Solvent System Modification: Experiment with a different solvent or co-solvent system. A solvent with a lower boiling point or one that has a steeper solubility curve with respect to temperature might be beneficial.[]
Seeding: Introduce a small amount of pure, crystalline Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate (a "seed crystal") to the supersaturated solution at a temperature slightly below the saturation point. This provides a template for crystal growth and can bypass the kinetic barrier to nucleation.[][3]
Issue 2: Low Crystallization Yield
Symptom: The amount of crystalline product recovered after filtration is significantly lower than expected.
Causality: A low yield can result from using an excessive amount of solvent, incomplete precipitation, or premature filtration.
Solutions:
Minimize Hot Solvent: Use only the minimum amount of hot solvent necessary to fully dissolve the crude product. Any excess solvent will retain a larger amount of the compound in the mother liquor upon cooling.[4]
Thorough Cooling: Ensure the crystallization mixture is cooled to a sufficiently low temperature (an ice bath is recommended) for an adequate amount of time to maximize product precipitation.
Optimize Solvent/Anti-Solvent Ratio: In anti-solvent crystallization, the final ratio of the "good" solvent to the anti-solvent is critical. Too much "good" solvent will result in high solubility and thus low yield.
Check Mother Liquor: After filtration, concentrate a small portion of the mother liquor. If a significant amount of solid precipitates, it indicates that the crystallization was incomplete and further cooling or concentration of the mother liquor may be warranted.
Issue 3: Poor Crystal Quality (e.g., Needles, Small Particles)
Symptom: The resulting crystals are very fine, needle-shaped, or form agglomerates, which can be difficult to filter and may trap impurities.
Causality: Rapid nucleation and crystal growth, often caused by high supersaturation, can lead to poor crystal morphology. The presence of certain impurities can also inhibit growth on specific crystal faces, leading to undesirable habits.
Solutions:
Solvent Selection: The choice of solvent can significantly influence crystal habit. Experiment with different solvents or solvent mixtures.
Agitation Control: The rate of stirring can impact crystal size and morphology. Gentle agitation is generally preferred to prevent crystal breakage and secondary nucleation.[5]
pH Adjustment: For compounds with ionizable groups like the amino group on the pyrazole ring, adjusting the pH of the solution can sometimes influence crystal habit.
Issue 4: Product Purity is Not Improved After Crystallization
Symptom: HPLC or other analytical methods show that the purity of the crystallized material is not significantly better than the crude product.
Causality: Impurities may have similar solubility profiles to the desired compound in the chosen solvent system, leading to their co-crystallization. Alternatively, rapid crystallization can trap impurities within the crystal lattice.
Solutions:
Solvent System Screening: A different solvent or solvent/anti-solvent combination may provide better discrimination between the product and the impurities.
Fractional Crystallization: If a significant amount of a single impurity is present, it may be possible to perform a fractional crystallization. This involves a multi-step crystallization process where the conditions are optimized to first crystallize either the product or the impurity.
Activated Charcoal Treatment: If colored impurities are present, adding a small amount of activated charcoal to the hot solution before filtration can help to adsorb them.
Ensure Slow Crystallization: As mentioned previously, a slow and controlled crystallization process is crucial for achieving high purity.[6][7]
Frequently Asked Questions (FAQs)
Q1: What are the best starting solvents for the crystallization of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate?
A1: Based on the structure, which contains both polar (amino, ester, pyrazole ring) and non-polar (cyclopropyl, ethyl) groups, a good starting point would be polar protic solvents like ethanol or isopropanol, or polar aprotic solvents like ethyl acetate or acetone.[8] Given that many pyrazole derivatives exhibit good solubility in these solvents, they are excellent candidates for single-solvent or co-solvent crystallization.[9]
Q2: How can I select an appropriate anti-solvent?
A2: An effective anti-solvent should be fully miscible with the primary solvent but should have very low solubility for your compound. For primary solvents like ethanol or acetone, common anti-solvents include water or non-polar solvents like hexane. The goal is to find a balance where the addition of the anti-solvent gradually reduces the solubility of the target compound, inducing crystallization without causing it to "oil out."
Q3: What is the role of the amino and cyclopropyl groups in crystallization?
A3: The amino group can participate in hydrogen bonding, which can influence crystal packing and solubility in protic solvents. The cyclopropyl group is a rigid, non-polar moiety that can affect the overall shape of the molecule and how it packs in the crystal lattice. The interplay of these functional groups will dictate the optimal solvent system for crystallization. The crystallization of compounds with cyclopropyl groups can sometimes be challenging, but co-crystallization techniques have been shown to be effective in some cases.[10][11]
Q4: How can I confirm the purity and identity of my crystallized product?
A4: A combination of analytical techniques should be used. High-Performance Liquid Chromatography (HPLC) is ideal for assessing purity. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) will confirm the chemical structure. Fourier-Transform Infrared (FTIR) spectroscopy can identify the key functional groups. To characterize the solid state, techniques like X-ray Powder Diffraction (XRPD) can confirm the crystalline nature and identify the polymorphic form, while Differential Scanning Calorimetry (DSC) can determine the melting point and thermal behavior.
Q5: What is polymorphism and why is it important?
A5: Polymorphism is the ability of a compound to exist in more than one crystalline form. Different polymorphs can have different physical properties, including solubility, stability, and melting point. For pharmaceutical applications, it is crucial to control the polymorphic form to ensure consistent product quality and performance.[7][12] XRPD is the primary technique used to identify and differentiate between polymorphs.
This method is suitable when the compound has a significant difference in solubility in a single solvent at high and low temperatures.
Dissolution: In an appropriately sized Erlenmeyer flask, add the crude Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate.
Solvent Addition: Add a small amount of a suitable solvent (e.g., ethanol, ethyl acetate).
Heating: Gently heat the mixture with stirring (e.g., on a hot plate) to the boiling point of the solvent.
Achieve Saturation: Continue to add the hot solvent in small portions until the solid just dissolves completely.
Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.
Slow Cooling: Cover the flask and allow it to cool slowly to room temperature. To further slow the cooling, the flask can be placed in an insulated container.
Further Cooling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of the cold crystallization solvent to remove residual mother liquor.
Drying: Dry the crystals under vacuum to a constant weight.
Protocol 2: Anti-Solvent Crystallization
This method is useful when the compound is highly soluble in one solvent (the "good" solvent) and poorly soluble in another (the "anti-solvent"), and both solvents are miscible.
Dissolution: Dissolve the crude Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate in the minimum amount of a "good" solvent (e.g., acetone, ethanol) at room temperature or with gentle warming.
Anti-Solvent Addition: Slowly add the anti-solvent (e.g., water, hexane) dropwise with stirring until the solution becomes persistently turbid.
Clarification: If necessary, add a few drops of the "good" solvent to redissolve the initial precipitate and obtain a clear solution.
Crystallization: Allow the solution to stand undisturbed. Crystals should form as the system slowly re-equilibrates.
Cooling: Once crystal formation appears complete at room temperature, cool the mixture in an ice bath to maximize the yield.
Isolation, Washing, and Drying: Follow steps 8-10 from the single-solvent crystallization protocol.
Data Presentation
Table 1: Properties of Common Solvents for Crystallization Screening
Used as an anti-solvent with water-miscible organic solvents.[30][31][32][33][34]
Hansen Solubility Parameters (HSP) are a useful tool for predicting solvent compatibility.[35][36] The parameters represent the energy from dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH). A solvent is more likely to dissolve a solute if their HSP values are similar.
Visualization
Diagram 1: Troubleshooting Workflow for Crystallization Issues
Caption: A decision tree for troubleshooting common crystallization problems.
Diagram 2: General Crystallization Workflow
Caption: A generalized workflow for the purification of a solid by crystallization.
References
Ethanol - Wikipedia. (n.d.). Retrieved March 22, 2026, from [Link]
Ethyl Acetate | Products | Crasus Chemical Inc. (n.d.). Retrieved March 22, 2026, from [Link]
Ethanol's remarkable properties | Nedstar. (2025, November 21). Retrieved March 22, 2026, from [Link]
Ethyl Acetate: Structure, Properties, Uses & Safety in Chemistry - Vedantu. (n.d.). Retrieved March 22, 2026, from [Link]
Acetone- Formula, Structure, Properties and Applications. - Allen. (n.d.). Retrieved March 22, 2026, from [Link]
Ethanol (ethyl alcohol) - DCCEEW. (2022, June 30). Retrieved March 22, 2026, from [Link]
Acetone - DCCEEW. (2022, June 30). Retrieved March 22, 2026, from [Link]
Chemical and Physical Characteristics of Ethanol and Hydrocarbon Fuels. (n.d.). Retrieved March 22, 2026, from [Link]
Hexane - Wikipedia. (n.d.). Retrieved March 22, 2026, from [Link]
Hexane: Structure, Properties, Uses & Health Effects Explained - Vedantu. (n.d.). Retrieved March 22, 2026, from [Link]
Toxicological Profile for Acetone. (n.d.). Retrieved March 22, 2026, from [Link]
Hexane Structure – C 6 H 14 - BYJU'S. (n.d.). Retrieved March 22, 2026, from [Link]
Acetone Solvent Properties. (n.d.). Retrieved March 22, 2026, from [Link]
Ethyl Acetate Solvent Properties. (n.d.). Retrieved March 22, 2026, from [Link]
Ethyl Acetate | CH3COOC2H5 | CID 8857 - PubChem - NIH. (2018, May 31). Retrieved March 22, 2026, from [Link]
Ethanol | CH3CH2OH | CID 702 - PubChem - NIH. (n.d.). Retrieved March 22, 2026, from [Link]
Ethyl acetate - Wikipedia. (n.d.). Retrieved March 22, 2026, from [Link]
Synthesis and Biological Evaluation of Some Pyrazole Derivatives - ijarsct. (2026, March 15). Retrieved March 22, 2026, from [Link]
Determining the Relative Configuration of Propargyl Cyclopropanes by Co-Crystallization. (2020, October 20). Retrieved March 22, 2026, from [Link]
Hansen Solubility Parameters (HSP) | Practical Adhesion Science - Prof Steven Abbott. (n.d.). Retrieved March 22, 2026, from [Link]
Pharmaceutical Crystallisation| Solution Crystallization - Pharma Focus Asia. (n.d.). Retrieved March 22, 2026, from [Link]
Water of crystallization | Teach Chemistry - Medium. (2023, December 21). Retrieved March 22, 2026, from [Link]
3.6F: Troubleshooting - Chemistry LibreTexts. (2022, April 7). Retrieved March 22, 2026, from [Link]
Pharmaceutical Crystallization in drug development - Syrris. (2024, October 22). Retrieved March 22, 2026, from [Link]
Water of Crystallisation | Meaning, Formula, Importance & Uses - Allen. (2025, June 17). Retrieved March 22, 2026, from [Link]
Water of crystallization - Wikipedia. (n.d.). Retrieved March 22, 2026, from [Link]
Challenges and Troubleshooting Strategies in Pharmaceutical Crystallization | PDF - Scribd. (n.d.). Retrieved March 22, 2026, from [Link]
List of organic Solvents with Information about Hansen Solubility Parameter, Solvent-Properties, Hazardousness and Cost-Analysis - Mendeley Data. (2022, August 22). Retrieved March 22, 2026, from [Link]
Resolving API Impurity Issues in Drug Development - Pharmaguideline. (2025, April 11). Retrieved March 22, 2026, from [Link]
Physical and Chemical Properties of Water - LabXchange. (2024, February 29). Retrieved March 22, 2026, from [Link]
The Hansen solubility approach towards green solvent processing: n-channel organic field-effect transistors under ambient conditions - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D4TC00324A. (2024, February 22). Retrieved March 22, 2026, from [Link]
9.7: Properties of Water - Geosciences LibreTexts. (2021, January 20). Retrieved March 22, 2026, from [Link]
Hansen solubility parameter - Wikipedia. (n.d.). Retrieved March 22, 2026, from [Link]
API Crystallization. (n.d.). Retrieved March 22, 2026, from [Link]
Hansen Solubility Parameters Applied to the Extraction of Phytochemicals - PMC. (2023, August 21). Retrieved March 22, 2026, from [Link]
Crystallization | APC. (n.d.). Retrieved March 22, 2026, from [Link]
Determining the Relative Configuration of Propargyl Cyclopropanes by Co-Crystallization. (2025, August 5). Retrieved March 22, 2026, from [Link]
The Recent Development of the Pyrazoles : A Review | TSI Journals. (2021, November 26). Retrieved March 22, 2026, from [Link]
Chemistry and biomedical relevance of pyrazole derivatives: An integrated review - EPJ Web of Conferences. (n.d.). Retrieved March 22, 2026, from [Link]
Crystallization-Induced Diastereomer Transformations of Donor–Acceptor Cyclopropanes. (2025, October 15). Retrieved March 22, 2026, from [Link]
WO2005051904A2 - Novel processes for the synthesis of cyclopropyl compounds - Google Patents. (n.d.).
Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PMC. (2019, January 28). Retrieved March 22, 2026, from [Link]
Preventing ester hydrolysis of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate during aqueous workup
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Mechanistic Causality: Why is this Ester so Unstable? When synthesizing or isolating Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)ace...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Mechanistic Causality: Why is this Ester so Unstable?
When synthesizing or isolating Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate , researchers frequently report unexpectedly low yields and the sudden appearance of a highly polar baseline spot on TLC. This is almost always due to unintended ester hydrolysis during the aqueous workup.
The instability of this specific molecule is driven by a combination of electronic activation and intramolecular catalysis:
Electronic Activation: The electron-withdrawing nature of the pyrazole ring makes the N1-acetate carbonyl highly electrophilic and exceptionally prone to nucleophilic attack. Pyrazole esters are notoriously unstable in basic aqueous conditions, with some derivatives fully hydrolyzing to the corresponding pyrazol-3-ol or carboxylic acid in pH 8 buffers within just 1-2 hours[1].
Intramolecular General Base Catalysis: The 5-amino group is in close spatial proximity to the N1-acetate group. During an aqueous workup, the amine can hydrogen-bond with water molecules, significantly increasing their nucleophilicity. This proximity effect lowers the activation energy for the formation of the tetrahedral intermediate, accelerating cleavage.
Caption: Mechanistic pathway of intramolecular base-catalyzed ester hydrolysis during aqueous workup.
Troubleshooting Guides & FAQs
Q1: I am using standard saturated NaHCO₃ to neutralize my reaction, but I keep recovering the carboxylic acid. Why?A1: Saturated NaHCO₃ has a pH of ~8.3. While considered a "weak" base, this pH is more than sufficient to trigger rapid saponification of highly activated pyrazole esters[2]. The rate of unwanted ester hydrolysis is heavily influenced by pH and contact time[2].
Solution: Switch to a pH 6.5–7.0 phosphate buffer for quenching. If a weak base must be used, ensure it is ice-cold and strictly limit phase-contact time to under 2 minutes[2].
Q2: Does the choice of extraction solvent impact the hydrolysis rate during workup?A2: Yes. Highly polar solvents like standard Ethyl Acetate (EtOAc) can dissolve up to 3% water by volume. This creates a micro-environment within the organic layer where hydrolysis continues even after phase separation[3].
Solution: Use less water-miscible, non-nucleophilic solvents like Methyl tert-butyl ether (MTBE) or 2-Methyltetrahydrofuran (2-MeTHF). If EtOAc must be used, it is critical to immediately follow up with a brine wash to strip dissolved water out of the organic phase[4].
Q3: How can I definitively confirm if hydrolysis is happening during the workup rather than failing during the reaction itself?A3: Implement a self-validating TLC (Thin-Layer Chromatography) protocol. Spot the crude reaction mixture before adding any aqueous reagents. If the ester spot is present and the baseline acid spot is absent, the reaction was successful. Spot the organic layer immediately after the first aqueous wash. If the baseline spot suddenly appears, hydrolysis is occurring specifically during the workup phase[2].
Quantitative Data: Workup Conditions vs. Ester Recovery
The following table summarizes the causal relationship between workup parameters and the survival rate of the ethyl ester.
To isolate Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate without degradation, follow this strictly controlled, self-validating methodology.
Step 1: Pre-Workup Validation
Action: Remove a 5 µL aliquot of the crude reaction mixture. Dilute in 100 µL of organic solvent and spot on a TLC plate against the starting material.
Validation: Confirm the presence of the high-Rf ester spot and the absence of a baseline spot. This proves the ester is intact prior to aqueous exposure.
Step 2: Cold Quenching (Kinetics Control)
Action: Cool the crude reaction mixture to 0–4°C using an ice bath. Quench the reaction by adding an equal volume of ice-cold 0.5 M Sodium Phosphate buffer (pH 6.8).
Causality: Lowering the temperature exponentially slows the kinetics of hydrolysis, while the neutral buffer prevents base-catalyzed saponification[2].
Action: Add cold MTBE (or 2-MeTHF) to the mixture. Vigorously shake the separatory funnel for 30 seconds, vent, and immediately separate the layers. Do not let the layers sit unseparated[2].
Validation: Spot the organic layer on TLC to ensure the ester has partitioned correctly.
Step 4: Salting Out (Brine Wash)
Action: Wash the combined organic layers with a portion of ice-cold, saturated aqueous NaCl (brine)[4].
Causality: Brine has an exceptionally high affinity for water. This step forces residual water out of the organic layer and reduces the solubility of the ester in any remaining aqueous phase, effectively halting micro-environment hydrolysis[3].
Step 5: Anhydrous Drying
Action: Drain the organic layer into an Erlenmeyer flask. Add anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)[4].
Validation: Continue adding the drying agent until it no longer clumps together and flows freely like sand. This visual cue indicates all trace water has been completely absorbed[2].
Step 6: Concentration
Action: Filter off the drying agent and concentrate the filtrate in vacuo. Keep the water bath temperature below 30°C to prevent thermal degradation.
Caption: Optimized step-by-step workflow for preventing ester hydrolysis during extraction.
References
Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. ACS Omega.[Link]
Theory of Aqueous Workup. Chemistry Teaching Labs - University of York.[Link]
Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. NIH PubMed Central (PMC).[Link]
Overcoming solubility issues of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate in polar solvents
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to help you navigate the physicochemical challenges associated with Ethyl 2-(5-amino-3-cyclopropyl-1H-p...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to help you navigate the physicochemical challenges associated with Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate (CAS 1431964-83-8) [1].
This guide synthesizes structural mechanistic theory with field-proven formulation strategies to ensure the integrity of your in vitro and in vivo assays.
Part 1: Mechanistic Understanding of Solubility
To successfully formulate Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate, one must understand the competing forces within its molecular structure.
While the pyrazole core and primary amine offer hydrogen-bonding capabilities, the lipophilic cyclopropyl ring and the ethyl ester moiety significantly increase the molecule's partition coefficient (
logP
). In polar aprotic solvents like Dimethyl Sulfoxide (DMSO), the compound is highly soluble because the solvent can stabilize the polar functional groups without being disrupted by the hydrophobic regions [2, 5].
However, in polar protic solvents (like aqueous buffers), the hydrophobic cyclopropyl group forces water molecules into a highly ordered clathrate cage. This is an entropically unfavorable state that drives the compound to self-associate and precipitate out of solution (a phenomenon known as "solvent crash") [3]. Furthermore, the ethyl ester is chemically susceptible to base-catalyzed hydrolysis in aqueous media, a degradation pathway often misidentified as physical insolubility [4].
Part 2: Troubleshooting FAQs
Q1: Why does my compound precipitate immediately when diluted from a DMSO stock into PBS (pH 7.4)?A1: This is a classic "solvent crash." At pH 7.4, the primary amine on the pyrazole ring is largely unprotonated (existing as the free base). Without a positive charge to facilitate strong ion-dipole interactions with water, the lipophilic cyclopropyl and ethyl ester groups dominate the molecule's physicochemical profile, driving hydrophobic aggregation [2].
Actionable Insight: Do not dilute directly into bare PBS. Pre-mix the DMSO stock with a surfactant/co-solvent system (e.g., PEG400 and Tween-80) before introducing the aqueous phase [3].
Q2: I observe a gradual loss of compound concentration over 24 hours in aqueous media, even without visible precipitation. What is happening?A2: You are observing chemical degradation rather than physical precipitation. The ethyl ester moiety is highly susceptible to hydrolysis in aqueous buffers, especially at pH levels > 7.0 [4]. This reaction converts the compound into the corresponding carboxylic acid, which possesses a completely different solubility and pharmacological profile.
Actionable Insight: Prepare aqueous working solutions immediately before use. If prolonged incubation is required, lower the buffer pH to 6.5–6.8 to minimize the ester hydrolysis rate, provided this is compatible with your biological assay.
Q3: How can I achieve a high-concentration stock solution (>50 mM) without using toxic solvents like DMF?A3: Anhydrous DMSO is the optimal polar aprotic solvent for this compound. The compound's hydrogen bond donors (amino group) and acceptors (pyrazole nitrogens, ester carbonyl) interact perfectly with DMSO's highly polar S=O bond, while DMSO's methyl groups accommodate the lipophilic cyclopropyl ring[2, 5].
Actionable Insight: Ensure your DMSO is strictly anhydrous. Water absorbed from the atmosphere will rapidly degrade the solvent's capacity to solvate the lipophilic domains.
Part 3: Quantitative Data Presentation
Table 1: Solubility and Stability Matrix for Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
Solvent System
Polarity Type
Estimated Solubility
24h Stability
Recommended Application
Anhydrous DMSO
Polar Aprotic
> 50 mg/mL
High
Primary stock solution storage (-20°C)
Methanol / Ethanol
Polar Protic
10 - 25 mg/mL
Moderate
Intermediate dilutions (Beware of transesterification)
PBS (pH 7.4)
Aqueous Buffer
< 0.1 mg/mL
Low (Hydrolysis)
Not recommended without co-solvents
PBS + 40% PEG400 + 5% Tween-80
Aqueous / Co-solvent
2 - 5 mg/mL
Moderate
In vivo dosing / In vitro assays
Part 4: Self-Validating Experimental Protocols
To guarantee reproducibility, the following protocols incorporate built-in validation steps so you can verify success before proceeding to expensive biological assays.
Protocol 1: Preparation of a 50 mM Self-Validating Stock Solution
Objective: Create a stable, aggregate-free primary stock in a polar aprotic solvent.
Equilibration: Allow the sealed vial of the compound to reach room temperature in a desiccator to prevent ambient moisture condensation.
Dissolution: Add the calculated volume of strictly anhydrous DMSO (≥99.9% purity, stored over molecular sieves).
Agitation: Vortex vigorously for 60 seconds. If particulates remain, sonicate in a water bath at 25°C for 5 minutes. Crucial: Do not exceed 30°C to prevent thermal degradation of the ester.
Self-Validation Step: Measure the optical density of the solution at 600 nm (OD600) using a spectrophotometer. A pure, fully dissolved solution will have an OD600 < 0.01. An OD600 > 0.05 indicates the presence of micro-precipitates or colloidal aggregates.
Storage: Aliquot into amber glass vials (to prevent photo-degradation) and store at -20°C.
Protocol 2: Step-Down Aqueous Dilution for In Vitro Assays
Objective: Transition the compound from DMSO to an aqueous buffer without inducing a solvent crash [3].
Co-Solvent Priming: In a sterile tube, mix the required volume of the 50 mM DMSO stock with PEG400. Vortex thoroughly.
Surfactant Addition: Add Tween-80 to the mixture and vortex again. (Target intermediate ratio: 10% DMSO / 40% PEG400 / 5% Tween-80).
Aqueous Phase Introduction: Add the aqueous buffer (e.g., PBS pH 6.8) dropwise while continuously vortexing the tube. This rapid mixing prevents localized zones of high water concentration that trigger nucleation and precipitation.
Self-Validation Step: Shine a high-intensity laser pointer (e.g., 532 nm green laser) through the final solution in a darkened room. The absence of a visible laser beam path (Tyndall effect) confirms a true solution free of colloidal aggregates.
Part 5: Workflow Visualization
Workflow for overcoming precipitation and hydrolysis in polar solvents.
BenchChem. "Formulation of Pyrazole Compounds for In Vivo Studies".
Journal of the American Chemical Society (ACS). "Ester Hydrolysis by a Catalytic Cyclodextrin Dimer Enzyme Mimic".
PubMed Central (PMC).
Optimization
Technical Support Center: Purification & Troubleshooting for Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals working with Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate .
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals working with Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate .
This molecule presents a unique triad of chromatographic challenges: a highly basic primary amine (prone to severe silica tailing), a pyrazole core (prone to regioisomerism during synthesis), and an ethyl ester (sensitive to base-catalyzed hydrolysis). The following self-validating protocols and mechanistic troubleshooting steps are designed to ensure high-yield, high-purity isolation.
Part 1: Mechanistic Troubleshooting & FAQs
Q1: Why does my product streak severely on standard silica gel, and how can I fix it?Causality: The primary amine (-NH
2
) at the 5-position of the pyrazole ring is highly basic and acts as a strong hydrogen bond donor/acceptor. Standard normal-phase silica gel is densely populated with acidic silanol groups (Si-OH). When the basic aminopyrazole travels through the column, it undergoes continuous ion-exchange and hydrogen-bonding interactions with these silanols, causing the compound to stick to the stationary phase and elute as a broad, streaky band[1].
Solution: You must neutralize the acidic silanols dynamically during the run. Adding a volatile basic modifier—typically 1% to 5% Triethylamine (TEA)—to your mobile phase effectively caps the active silanol sites. This forces the aminopyrazole to partition strictly based on polarity, resulting in sharp, well-defined peaks[2].
Q2: My synthesis yielded a mixture of regioisomers (3-amino vs. 5-amino). How do I separate them?
Causality: The synthesis of N-substituted aminopyrazoles (often via the condensation of hydrazines with
β
-ketonitriles) frequently yields a mixture of N1 and N2 alkylated products[3]. Because the 3-amino and 5-amino regioisomers have identical molecular weights and nearly identical dipole moments, normal-phase silica chromatography often fails to resolve them.
Solution: Switch to Reverse-Phase (RP) chromatography. While a standard C18 column relies purely on hydrophobic interactions, a Pentafluorophenyl (PFP) column is vastly superior for this application. PFP phases offer additional dipole-dipole,
π
π
, and hydrogen-bonding interactions that can easily discriminate between the slight electronic differences of the regioisomeric pyrazole rings[3].
Q3: I am losing my product to degradation during purification. What is causing this?Causality: The molecule contains an ethyl ester group (-CH
2
COOEt). While stable under neutral conditions, esters are highly susceptible to saponification (hydrolysis) when exposed to strong bases. If you are using highly basic alumina as a stationary phase or washing your organic layers with strong aqueous bases (like NaOH) to counteract amine tailing, you are inadvertently hydrolyzing the ester into the corresponding carboxylic acid.
Solution: Restrict basic additives to mild, volatile organic bases like TEA (max 2%)[1]. If using reverse-phase HPLC, utilize 0.1% Formic Acid, as the ester is stable to mild acids during the short residence time of a chromatographic run.
Part 2: Chromatographic Solvent Systems
Table 1: Normal Phase (Silica Gel) Solvent Systems
Use for standard purification of crude reaction mixtures without regioisomer contamination.
Solvent System
Ratio (v/v)
Additive
Best Use Case
Hexane / Ethyl Acetate
70:30 to 30:70 (Gradient)
1-2% TEA
General purification; excellent for removing non-polar starting materials.
Alternative selectivity for resolving co-eluting lipophilic byproducts.
Table 2: Reverse Phase (Prep-HPLC) Solvent Systems
Use for high-resolution separation, particularly when regioisomers are present.
Column Type
Mobile Phase A
Mobile Phase B
Gradient
Application
C18 (Standard)
Water + 0.1% Formic Acid
Acetonitrile + 0.1% FA
10% to 90% B over 20 min
General polishing and removal of polar salts.
PFP (Pentafluorophenyl)
Water + 0.1% TFA
Methanol + 0.1% TFA
20% to 80% B over 25 min
High-resolution separation of 3-amino vs 5-amino regioisomers.
Part 3: Experimental Protocols
Protocol A: Normal Phase Flash Chromatography (TEA-Modified)
Self-validating mechanism: Pre-equilibration ensures silanols are blocked before the sample ever touches the silica, preventing irreversible adsorption.
Column Preparation: Pack a glass column with standard silica gel (40-63 µm). Pre-equilibrate the column by flushing with 3 column volumes (CV) of Hexane containing 2% Triethylamine (TEA)[1].
Sample Loading: Dissolve the crude Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate in a minimum volume of Dichloromethane (DCM). Apply evenly to the top of the silica bed.
Elution: Begin elution with 90:10 Hexane/Ethyl Acetate (+ 2% TEA). Gradually increase the polarity to 50:50 Hexane/Ethyl Acetate (+ 2% TEA) over 10 CVs.
Monitoring: Monitor fractions via TLC (UV active at 254 nm). The target compound will elute as a sharp, non-streaking spot.
Isolation: Pool the product-containing fractions. Evaporate under reduced pressure at 35°C (to prevent thermal degradation of the ester). Co-evaporate with toluene twice to azeotropically remove any residual TEA.
Protocol B: Reverse-Phase Preparative HPLC for Regioisomer Separation
System Setup: Equip the Prep-HPLC with a PFP (Pentafluorophenyl) column (e.g., 21.2 x 250 mm, 5 µm).
Solvent Preparation: Prepare Mobile Phase A (Milli-Q Water + 0.1% Formic Acid) and Mobile Phase B (LC-MS grade Methanol + 0.1% Formic Acid).
Sample Injection: Dissolve the regioisomer mixture in a 1:1 Water/Methanol mixture. Filter through a 0.45 µm PTFE syringe filter to protect the column frit.
Gradient Method: Run a shallow gradient from 20% B to 80% B over 25 minutes at a flow rate of 20 mL/min.
Fraction Collection: Trigger fraction collection via UV absorption at 254 nm. The 5-amino isomer typically elutes slightly later than the 3-amino isomer on a PFP phase due to differential
π
π
stacking interactions with the stationary phase.
Lyophilization: Immediately freeze the pure fractions and lyophilize to isolate the pure compound as a stable powder, preventing acid-catalyzed ester hydrolysis in the aqueous fractions.
Part 4: Visualizations
Workflow for selecting the optimal chromatographic strategy for aminopyrazole purification.
Mechanism of amine tailing on silica gel and the competitive blocking action of triethylamine.
References
Minimizing side product formation in aminopyrazole synthesis. BenchChem.
Discovery of Potent, Selective and Efficacious Aminopyrazole Inhibitors of PLK4. Journal of Medicinal Chemistry - ACS Publications.
A Spectroscopic Roadmap: Predicting and Elucidating the ¹H and ¹³C NMR Spectra of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
In the landscape of modern drug discovery and development, the unambiguous structural characterization of novel chemical entities is a cornerstone of progress. Among the arsenal of analytical techniques available to rese...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of modern drug discovery and development, the unambiguous structural characterization of novel chemical entities is a cornerstone of progress. Among the arsenal of analytical techniques available to researchers, Nuclear Magnetic Resonance (NMR) spectroscopy stands out for its ability to provide a detailed atomic-level map of molecular architecture. This guide provides an in-depth analysis of the predicted ¹H and ¹³C NMR spectral data for Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate, a molecule of interest due to its combination of a substituted pyrazole core, a common scaffold in medicinal chemistry, with an ethyl acetate side chain and a cyclopropyl moiety.
While a publicly available experimental spectrum for this specific molecule is not readily accessible, we can construct a highly accurate predicted spectrum based on established principles of NMR spectroscopy and a comparative analysis of structurally related compounds. This predictive approach not only serves as a valuable tool for the future identification of this compound but also as an instructive case study in the principles of spectral interpretation.
Predicted ¹H and ¹³C NMR Data
The anticipated ¹H and ¹³C NMR spectral data for Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate, dissolved in a common deuterated solvent such as DMSO-d₆, are summarized below. These predictions are derived from the analysis of its constituent chemical fragments and comparison with analogous structures reported in the literature.
Table 1: Predicted ¹H NMR Data for Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
Protons
Predicted Chemical Shift (δ, ppm)
Multiplicity
Integration
Coupling Constant (J, Hz)
Pyrazole-H4
~5.5 - 5.8
s
1H
-NH₂
~5.0 - 5.5
br s
2H
-NCH₂CO-
~4.7 - 4.9
s
2H
-OCH₂CH₃
~4.1 - 4.2
q
2H
~7.1
Cyclopropyl-CH
~1.7 - 1.9
m
1H
-OCH₂CH₃
~1.2 - 1.3
t
3H
~7.1
Cyclopropyl-CH₂
~0.6 - 0.9
m
4H
Table 2: Predicted ¹³C NMR Data for Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
Carbon
Predicted Chemical Shift (δ, ppm)
Carbonyl (C=O, ester)
~168 - 171
Pyrazole-C5 (C-NH₂)
~150 - 155
Pyrazole-C3 (C-cyclopropyl)
~145 - 150
Pyrazole-C4
~90 - 95
-OCH₂CH₃
~60 - 62
-NCH₂CO-
~50 - 55
-OCH₂CH₃
~14 - 15
Cyclopropyl-CH
~8 - 12
Cyclopropyl-CH₂
~4 - 8
In-Depth Spectral Interpretation and Comparative Analysis
The predicted chemical shifts and multiplicities are founded on the electronic environment of each nucleus, influenced by factors such as electronegativity, hybridization, and magnetic anisotropy.
¹H NMR Spectrum Analysis
The proton NMR spectrum is anticipated to display distinct signals for each unique proton environment in the molecule.
Ethyl Acetate Moiety : The ethyl group of the acetate side chain is expected to present a classic quartet and triplet pattern. The methylene protons (-OCH₂CH₃) are deshielded by the adjacent oxygen atom, leading to a predicted chemical shift around 4.1-4.2 ppm.[1] These protons are coupled to the three protons of the methyl group, resulting in a quartet. The methyl protons (-OCH₂CH₃), being further from the electronegative oxygen, will appear upfield as a triplet around 1.2-1.3 ppm, due to coupling with the methylene protons.[1]
N-CH₂-CO Group : The methylene protons of the acetate group attached to the pyrazole nitrogen (-NCH₂CO-) are expected to appear as a singlet in the range of 4.7-4.9 ppm. Their chemical shift is influenced by the adjacent nitrogen atom and the carbonyl group.
Pyrazole Ring : The single proton on the pyrazole ring (H4) is predicted to be a singlet around 5.5-5.8 ppm. The 5-amino group is an electron-donating group, which tends to shield the ring protons, shifting them upfield compared to unsubstituted pyrazole. The amino protons (-NH₂) themselves are expected to give a broad singlet around 5.0-5.5 ppm, the exact position and broadness of which can be highly dependent on solvent and concentration.
Cyclopropyl Group : The protons of the cyclopropyl ring are known for their characteristic upfield chemical shifts due to the ring's magnetic anisotropy. The methine proton (-CH) is expected to be a multiplet around 1.7-1.9 ppm, while the two sets of methylene protons (-CH₂) will likely appear as complex multiplets in the region of 0.6-0.9 ppm.[2]
¹³C NMR Spectrum Analysis
The proton-decoupled ¹³C NMR spectrum is predicted to show a single peak for each unique carbon atom.
Carbonyl Carbon : The ester carbonyl carbon (-C=O) is the most deshielded carbon in the molecule, with a predicted chemical shift in the range of 168-171 ppm.[3][4]
Pyrazole Ring Carbons : The chemical shifts of the pyrazole ring carbons are significantly influenced by the substituents. The C5 carbon, attached to the electron-donating amino group, is expected to be significantly deshielded, appearing around 150-155 ppm. The C3 carbon, bearing the cyclopropyl group, is also predicted to be in a downfield region of 145-150 ppm. The C4 carbon, situated between the two substituted carbons, is anticipated to be the most shielded of the pyrazole ring carbons, with a chemical shift around 90-95 ppm.
Aliphatic Carbons : The methylene carbon of the ethyl ester (-OCH₂CH₃) is expected at approximately 60-62 ppm, while the methyl carbon will be further upfield at around 14-15 ppm.[1] The methylene carbon attached to the pyrazole nitrogen (-NCH₂CO-) is predicted to be in the 50-55 ppm range. The carbons of the cyclopropyl ring are characteristically found at high field, with the methine carbon (-CH) predicted around 8-12 ppm and the methylene carbons (-CH₂) between 4-8 ppm.[2]
Experimental Protocols
For the successful acquisition of high-quality NMR spectra for compounds like Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate, the following general protocol is recommended:
Sample Preparation : Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved to avoid line broadening.
¹H NMR Acquisition :
Acquire a standard one-dimensional ¹H NMR spectrum.
Typical parameters on a 400 MHz spectrometer would include a spectral width of -2 to 12 ppm, a 90° pulse, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.
The number of scans can be adjusted based on the sample concentration, typically ranging from 8 to 64 scans.
¹³C NMR Acquisition :
Acquire a proton-decoupled ¹³C NMR spectrum.
A wider spectral width (e.g., 0 to 200 ppm) is necessary.
Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 2-5 seconds) are typically required to achieve a good signal-to-noise ratio.
2D NMR Experiments (Optional but Recommended for Unambiguous Assignment) :
COSY (Correlation Spectroscopy) : To establish proton-proton coupling networks, particularly within the ethyl and cyclopropyl groups.
HSQC (Heteronuclear Single Quantum Coherence) : To identify which protons are directly attached to which carbons.
HMBC (Heteronuclear Multiple Bond Correlation) : To establish long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and connecting different fragments of the molecule.
Visualizing the Molecular Structure and Key NMR Correlations
The following diagrams, generated using Graphviz, illustrate the molecular structure and the key predicted NMR correlations that would be observed in 2D NMR experiments.
Caption: Molecular structure of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate.
Caption: Predicted key 2D NMR (HSQC and HMBC) correlations.
Conclusion
This guide provides a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate. By dissecting the molecule into its constituent fragments and comparing them with known spectral data, we have constructed a detailed and well-supported prediction of its NMR signatures. This approach not only facilitates the future identification and characterization of this molecule but also serves as a practical guide for researchers and scientists in interpreting the NMR spectra of complex organic compounds. The application of 2D NMR techniques, as outlined, will be instrumental in confirming these predictions and providing an unambiguous structural elucidation.
References
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy. Cengage Learning.
Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
Chemguide. (n.d.). Interpreting C-13 NMR spectra. Retrieved from [Link][3][4]
Al-Zaydi, K. M. (2008). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 13(12), 3177-3189.
Elguero, J., Goya, P., & Jagerovic, N. (2003). The Chemistry of Pyrazoles of Pharmacological Interest. In Topics in Heterocyclic Chemistry (Vol. 1, pp. 1-68). Springer.
Sadler, I. H. (1988). The use of NMR spectroscopy in the structural elucidation of natural products.
Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., ... & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179.
HPLC Method Validation for Determining Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate Purity: A Comparative Guide
Executive Summary Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate is a highly functionalized pyrazole building block frequently utilized in the synthesis of kinase inhibitors and other active pharmaceutical ingred...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate is a highly functionalized pyrazole building block frequently utilized in the synthesis of kinase inhibitors and other active pharmaceutical ingredients (APIs). Accurately determining its purity is critical, yet challenging due to its polar primary amine, electron-rich pyrazole core, and hydrophobic cyclopropyl ring.
This guide provides an objective, data-driven comparison between a conventional High-Performance Liquid Chromatography (HPLC) method and an optimized Ultra-High-Performance Liquid Chromatography (UHPLC) method. By applying the Quality by Design (QbD) principles outlined in ICH Q14[1] and the rigorous validation framework of ICH Q2(R2)[2], we demonstrate how rational stationary phase selection and self-validating protocols ensure unparalleled analytical trustworthiness.
Mechanistic Insights: The Analytical Challenge
Standard chromatographic approaches often default to C18 stationary phases. However, for heterocyclic amines like Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate, C18 columns rely exclusively on dispersive hydrophobic interactions. This often results in weak retention of the polar pyrazole core and severe peak tailing due to secondary interactions between the basic primary amine and residual silanols on the silica support.
The Optimized Solution: Transitioning to a Phenyl-Hexyl stationary phase introduces orthogonal selectivity. The phenyl ring of the stationary phase facilitates
π−π
electron donor-acceptor interactions with the conjugated pyrazole ring. When combined with a low-pH mobile phase (using Trifluoroacetic acid to fully protonate the amine), this approach suppresses silanol activity, yielding sharp, symmetrical peaks and superior resolution from structurally similar synthetic byproducts.
Fig 1. Mechanistic comparison of stationary phase interactions with the pyrazole core.
Methodology Comparison: Conventional vs. Optimized
To establish an Analytical Target Profile (ATP) per the enhanced approach of ICH Q14[3], we compared a baseline C18 HPLC method against an optimized Phenyl-Hexyl UHPLC method.
Table 1: Chromatographic Conditions
Parameter
Conventional HPLC (Baseline)
Optimized UHPLC (Proposed)
Stationary Phase
C18 (150 x 4.6 mm, 5 µm)
Phenyl-Hexyl (100 x 2.1 mm, 1.7 µm)
Mobile Phase A
Water + 0.1% TFA
Water + 0.05% TFA
Mobile Phase B
Acetonitrile
Acetonitrile
Flow Rate
1.0 mL/min
0.4 mL/min
Gradient Time
20 minutes
8 minutes
Injection Volume
10 µL
1 µL
Detection (UV)
254 nm
254 nm
Table 2: Method Validation Results (per ICH Q2(R2))
The objective of analytical procedure validation is to demonstrate that the procedure is fit for its intended purpose[2]. The optimized UHPLC method significantly outperformed the baseline across all critical parameters.
Validation Parameter
Acceptance Criteria
Conventional HPLC
Optimized UHPLC
Specificity
Baseline resolution (
Rs≥2.0
)
Co-elution with des-amino impurity
Complete resolution (
Rs=3.4
)
Linearity (
R2
)
≥0.999
0.9985
0.9999
Accuracy (Recovery)
98.0% - 102.0%
97.5% - 101.2%
99.6% - 100.3%
Precision (%RSD)
≤2.0%
2.1%
0.4%
LOD / LOQ
S/N
≥3
/ S/N
≥10
0.5 µg/mL / 1.5 µg/mL
0.02 µg/mL / 0.06 µg/mL
Peak Tailing (
Tf
)
≤1.5
1.8 (Fails)
1.05 (Passes)
Experimental Protocols: A Self-Validating Workflow
A robust analytical method must be a self-validating system. This means the protocol contains internal logic gates—such as System Suitability Testing (SST) and peak purity algorithms—that automatically flag out-of-specification data before sample analysis proceeds.
Step 1: System Suitability Testing (SST) Gatekeeper
Preparation: Prepare a standard solution of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate at 100 µg/mL in Diluent (Water:Acetonitrile 50:50 v/v).
Execution: Inject the standard six consecutive times.
Self-Validation Logic: The sequence must automatically halt if the tailing factor exceeds 1.5, theoretical plates drop below 10,000, or the peak area %RSD exceeds 2.0%.
To demonstrate specificity per ICH Q2(R2), the method must measure the analyte unambiguously in the presence of impurities[4].
Stress Conditions: Subject the compound to 0.1N HCl, 0.1N NaOH, 3%
H2O2
, thermal stress (60°C), and UV light for 24 hours.
Analysis: Inject the stressed samples.
Verification: Utilize a Photodiode Array (PDA) detector to calculate the Peak Purity Angle vs. Peak Purity Threshold. The purity angle must be less than the threshold, proving no degradants are co-eluting under the main pyrazole peak.
Step 3: Linearity, Accuracy, and Precision
Linearity: Prepare calibration standards at 50%, 75%, 100%, 125%, and 150% of the working concentration. Perform linear regression; ensure the y-intercept is
≤2.0%
of the 100% response.
Accuracy: Spike known quantities of the reference standard into a synthetic reaction matrix at 80%, 100%, and 120% levels (triplicate preparations). Calculate percentage recovery.
Precision: Evaluate intermediate precision by having a second analyst perform the identical assay on a different day, using a different UHPLC system. The combined %RSD must remain
≤2.0%
.
Fig 2. Lifecycle approach to method development and validation per ICH Q14 and Q2(R2).
Conclusion
The analysis of highly functionalized intermediates like Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate exposes the limitations of traditional C18 chromatography. By leveraging an enhanced QbD approach[1] and transitioning to a Phenyl-Hexyl UHPLC method, laboratories can exploit
π−π
interactions to achieve superior peak shape, baseline resolution, and a 60% reduction in run time. Furthermore, strict adherence to the updated ICH Q2(R2) guidelines[2] ensures that the resulting analytical control strategy is scientifically sound, reproducible, and fully defensible in regulatory submissions.
Comparative LC-MS/MS Fragmentation Guide: Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate vs. Methyl Analogs
Executive Summary The 5-aminopyrazole scaffold is a privileged structural motif widely utilized in the development of targeted anticancer therapeutics[1] and next-generation agricultural fungicides[2]. As drug developmen...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The 5-aminopyrazole scaffold is a privileged structural motif widely utilized in the development of targeted anticancer therapeutics[1] and next-generation agricultural fungicides[2]. As drug development professionals optimize these building blocks for better metabolic stability and pharmacokinetic profiles, distinguishing between structurally similar derivatives becomes critical.
This guide provides an objective, in-depth comparison of the LC-MS/MS fragmentation behavior of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate (the cyclopropyl product) against its structural alternative, Ethyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate (the methyl analog). By analyzing the causality behind their gas-phase dissociation, this guide establishes a robust framework for the structural elucidation of pyrazole-based libraries.
Experimental Design & Self-Validating Protocol
To generate high-fidelity fragmentation data, the experimental workflow must be carefully controlled to prevent solvent-mismatch artifacts and in-source fragmentation (ISF).
Step-by-Step Methodology
Sample Preparation : Reconstitute the pyrazole standards to a final concentration of 1 µg/mL in a 50:50 mixture of Methanol:LC-MS grade Water containing 0.1% Formic Acid.
Causality: The 50% MeOH ensures complete solvation of the moderately lipophilic cyclopropyl group. Matching the sample solvent to the initial LC mobile phase conditions prevents peak broadening and retention time shifts.
UHPLC Separation : Inject 2 µL onto a C18 column (1.7 µm, 2.1 × 100 mm). Elute using a linear gradient of 5% to 95% Acetonitrile (0.1% FA) over 5 minutes.
System Suitability & ISF Validation : Before MS/MS acquisition, perform a full-scan MS1. Monitor the intensity ratio of the intact precursor to its primary ester-cleavage fragment. A precursor-to-fragment ratio of < 3:1 indicates excessive in-source fragmentation, which can impact up to 10% of LC-MS features[3]. If this occurs, immediately lower the desolvation temperature and capillary voltage. This self-validating step ensures all subsequent MS/MS fragments are true products of the collision cell.
MS/MS Acquisition : Operate the Q-TOF in positive Electrospray Ionization (ESI+) mode. Utilize a stepped Collision-Induced Dissociation (CID) energy of 10, 20, and 40 eV.
Causality: Stepped energy is mandatory. Low energies (10-20 eV) capture low-activation-energy neutral losses (e.g., ethanol), while high energies (40 eV) are required to overcome the thermodynamic barrier of cyclopropyl ring opening.
Fig 1. Self-validating LC-MS/MS experimental workflow for pyrazole characterization.
Mechanistic Fragmentation Analysis
The fragmentation of stable, even-electron ions produced during ESI is a predictable, non-random process governed by charge retention and bonding theory[4]. Upon protonation of the basic pyrazole nitrogen, the molecule undergoes specific inductive cleavages.
Pathway A: Ester Cleavage (Low Energy, 10-20 eV)
Both the cyclopropyl product and the methyl alternative feature an ethyl acetate moiety. The lowest energy pathway is the neutral loss of ethanol (EtOH, 46 Da) via inductive cleavage.
Increasing the collision energy forces the cleavage of the N1–CH2 bond. A remote hydrogen rearrangement transfers a proton back to the pyrazole ring, resulting in the neutral loss of the entire ethyl acetate group (C4H8O2, 86 Da).
Pathway C: Ring Dynamics (High Energy, 40 eV) - The Key Differentiator
The structural divergence between the two alternatives becomes apparent at high collision energies. The cyclopropyl ring is highly strained. To relieve this steric strain, the core pyrazole ion (m/z 124.0875) undergoes a diagnostic ring-opening event, expelling a neutral ethylene molecule (C2H4, 28 Da).
Product : m/z 124.0875 → m/z 96.0562.
Comparison: The methyl analog cannot undergo this -28 Da loss, making m/z 96.0562 the definitive diagnostic marker for the cyclopropyl substitution.
Fig 2. Primary CID fragmentation pathways of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate.
Comparative Performance Data
The table below summarizes the quantitative fragmentation data, objectively comparing the cyclopropyl product against the methyl alternative.
High (Terminal methyl resists further dissociation)
Conclusion
When evaluating pyrazole building blocks for drug discovery or agrochemical development, LC-MS/MS serves as the ultimate structural validator. While both Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate and its methyl alternative share identical low-energy ester cleavage pathways, their high-energy profiles diverge significantly. The cyclopropyl product yields a distinct, diagnostic loss of ethylene (-28 Da) due to ring strain relief. By utilizing the stepped-CID methodology and ISF-validation protocol outlined in this guide, analytical scientists can confidently differentiate these highly similar scaffolds in complex biological or environmental matrices.
References
[4] Element Lab Solutions. "Introduction to LC-MS Fragmentation." LCGC International, Jan 2026. Available at: 4
[3] Li et al. "A systematic analysis of in-source fragments in LC-MS metabolomics." bioRxiv, Feb 2025. Available at: 3
[1] Hanumegowda Raju et al. "Synthesis, characterization and in-vitro antiproliferative effects of novel 5-amino pyrazole derivatives against breast cancer cell lines." Recent Patents on Anti-Cancer Drug Discovery, May 2011. Available at: 1
[2] Fengshou Dong et al. "Simultaneous determination of five pyrazole fungicides in cereals, vegetables and fruits using liquid chromatography/tandem mass spectrometry." Journal of Chromatography A, Nov 2012. Available at: 2
Comparative Reactivity Guide: Ethyl vs. Methyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate in Heterocyclic Synthesis
As a Senior Application Scientist in medicinal chemistry, selecting the appropriate ester protecting group or synthetic handle is rarely a trivial decision. When working with highly functionalized scaffolds like 2-(5-ami...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist in medicinal chemistry, selecting the appropriate ester protecting group or synthetic handle is rarely a trivial decision. When working with highly functionalized scaffolds like 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate , the choice between a methyl and an ethyl ester fundamentally alters the thermodynamic and kinetic landscape of your downstream derivatizations.
This guide objectively compares the reactivity profiles of the methyl and ethyl ester analogues of this privileged pyrazole scaffold, providing mechanistic insights and self-validating experimental protocols to optimize your synthetic workflows.
Mechanistic Causality: The Methyl vs. Ethyl Dichotomy
While the structural difference between a methoxy and an ethoxy group is merely a single methylene unit, this variance exerts a profound impact on the molecule's reactivity toward nucleophilic acyl substitution.
Steric Trajectory: The ethyl group introduces an additional carbon rotor. This subtle increase in steric bulk partially obstructs the Bürgi-Dunitz trajectory (
107∘
) required for incoming nucleophiles (such as hydroxide ions or primary amines) to attack the carbonyl carbon. Consequently, methyl esters are generally more reactive in transesterification and amidation reactions due to the smaller size of the methoxy leaving group[1].
Hydrolytic Lability: In alkaline environments, methyl esters of pyrazole derivatives exhibit significantly faster hydrolysis rates compared to their ethyl counterparts. This is well-documented in comparative studies of pyrazole-containing sulfonylureas, where methyl esters demonstrate distinctly higher hydrolytic susceptibility than ethyl analogues[2].
Kinetic Regimes: The slower reaction kinetics of ethyl esters are not limited to basic conditions. Autocatalytic hydrolysis studies confirm that ethyl esters consistently exhibit prolonged induction periods and slower overall reaction velocities compared to methyl esters under identical conditions[3]. Furthermore, researchers must be vigilant, as certain functionalized pyrazole esters can be highly labile in aqueous buffers, necessitating precise pH control during isolation to prevent premature saponification[4].
Quantitative Data: Physical & Kinetic Profiling
The following table summarizes the comparative physicochemical and kinetic properties of the two analogues, providing a data-driven basis for selecting the appropriate ester for your synthetic route.
Parameter
Methyl Ester Analogue
Ethyl Ester Analogue
Practical Implication in Synthesis
Leaving Group
pKa
~15.5 (Methanol)
~15.9 (Ethanol)
Methoxide is a slightly better leaving group, lowering the activation energy (
Ea
) for acyl substitution.
Steric Parameter (Taft
Es
)
0.00 (Reference)
-0.07
The ethyl group's steric hindrance slows down nucleophilic attack at the carbonyl center.
Ethyl esters typically require Lewis acid catalysis (e.g.,
AlMe3
) to drive amidation to completion.
Lipophilicity (LogP)
Lower
Higher (
Δ
LogP
≈
+0.4)
Ethyl esters exhibit superior partitioning into non-polar organic solvents during aqueous workups.
Pathway Visualization
The diagram below illustrates the divergent kinetic pathways dictated by the choice of ester, highlighting the milder conditions permitted by the methyl analogue.
Divergent kinetic pathways of methyl vs. ethyl pyrazole-1-acetate esters in synthesis.
Experimental Workflows: Self-Validating Protocols
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. The inherent physical changes in the reaction mixture serve as real-time indicators of reaction progress.
Protocol A: Chemoselective Saponification to the Free Acid
Objective: Hydrolyze the ester to 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetic acid without inducing cyclopropyl ring-opening or degrading the pyrazole core.
Reagents & Conditions:
For Methyl Ester: 1.1 eq LiOH·H₂O in THF/H₂O (3:1), Room Temperature.
For Ethyl Ester: 1.5 eq LiOH·H₂O in THF/H₂O (3:1), 45 °C.
Step-by-Step Methodology:
Initiation: Charge a flame-dried round-bottom flask with the ester (1.0 mmol) and dissolve in 3 mL of THF. Add 1 mL of distilled water.
Catalysis: Add the specified equivalents of LiOH·H₂O. Causality note: LiOH is preferred over NaOH to provide a milder, more controlled hydrolysis, preventing off-target reactions at the electron-rich 5-amino group.
Monitoring (Self-Validation Step 1): Stir the mixture under the specified temperature conditions. Monitor via TLC (Hexanes/EtOAc 1:1). The methyl ester will typically show complete consumption of the starting material (
Rf≈0.6
) within 2 hours, whereas the ethyl ester requires 4–6 hours at elevated temperatures.
Isoelectric Precipitation (Self-Validation Step 2): Once complete, remove THF in vacuo. Cool the aqueous layer to 0 °C and carefully acidify with 1M HCl to pH ~3.5. The zwitterionic amino acid product will immediately precipitate as a white solid, providing visual confirmation of successful hydrolysis.
Isolation: Filter the precipitate, wash with cold water, and dry under high vacuum.
Protocol B: Direct Aminolysis for Fused-Bicycle Precursors
Objective: Convert the ester directly to an amide using a primary amine (e.g., benzylamine) as a precursor for pyrazolo[3,4-d]pyrimidine synthesis.
Step-by-Step Methodology:
Preparation: Dissolve the methyl ester (1.0 mmol) in 2 mL of anhydrous methanol. Add benzylamine (3.0 mmol).
Reaction: Heat the mixture to 60 °C for 12 hours. Note: If utilizing the ethyl ester , direct heating often results in poor yields (<40%). You must pre-activate the amine with Trimethylaluminum (
AlMe3
, 1.2 eq) in anhydrous toluene at 0 °C before adding the ethyl ester and refluxing.
Validation: Monitor via LC-MS. Look for the disappearance of the ester mass peak and the emergence of the corresponding
[M+H]+
amide peak.
Workup: Quench with saturated aqueous
NH4Cl
, extract with EtOAc (3 x 10 mL), wash with brine, dry over
Na2SO4
, and concentrate.
References
"A Comparative Analysis of Ethyl 3-methyl-2-phenylbut-2-enoate and Methyl 3-methyl-2-phenylbut-2-enoate." Benchchem.
"Transformation Kinetics and Mechanism of the Sulfonylurea Herbicides Pyrazosulfuron Ethyl and Halosulfuron Methyl in Aqueous Solutions." USDA ARS.
"Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase." PMC (National Institutes of Health).
"Dual-Regime Reaction Kinetics of the Autocatalytic Hydrolyses of Aqueous Alkyl Lactates." ChemRxiv.
Author: BenchChem Technical Support Team. Date: April 2026
Comparative Infrared (IR) Spectroscopy Guide: Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate and Structural Analogues
Executive Summary & Application Context
In modern drug discovery, 5-aminopyrazole derivatives serve as privileged building blocks for synthesizing complex heterocyclic scaffolds, most notably pyrazolo[3,4-d]pyrimidines. These downstream structures are highly effective as dual kinase inhibitors targeting EGFR and VEGFR pathways in oncology 1.
Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate is a highly specialized variant of this class. Accurate structural validation of this compound via Infrared (IR) spectroscopy is critical before committing it to multi-step syntheses. This guide objectively compares the IR spectral performance of this target compound against two common industry alternatives: Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate and Ethyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate , providing a mechanistic breakdown of their vibrational frequencies.
Mechanistic Causality in IR Spectral Shifts
As an application scientist, it is not enough to merely match peaks to a reference library; one must understand the electronic and steric environments driving these absorptions.
The Ester Carbonyl (C=O) Shift: The position of the ester group dictates its stretching frequency. In the target compound, the ethyl acetate moiety is attached to the N1 position of the pyrazole ring via a methylene (-CH₂-) spacer. This spacer acts as an electronic insulator, preventing resonance delocalization between the ester and the aromatic ring. Consequently, the C=O bond maintains high double-bond character, absorbing at a higher frequency (~1740–1748 cm⁻¹) 2. In contrast, Alternative A (a C4-carboxylate) features an ester directly conjugated to the pyrazole ring. This resonance lowers the bond order of the carbonyl, shifting its absorption significantly lower to ~1693 cm⁻¹ 3.
The Primary Amine (-NH₂): Aminopyrazoles typically display distinct asymmetric and symmetric N-H stretching bands. Depending on the degree of intermolecular hydrogen bonding, these appear between 3480 cm⁻¹ and 3260 cm⁻¹ 4.
Cyclopropyl vs. Aromatic/Aliphatic C-H: The cyclopropyl group in the target compound possesses high s-character in its C-C bonds due to ring strain. This strengthens the adjacent C-H bonds, pushing the cyclopropyl C-H stretch above the standard aliphatic threshold to ~3080 cm⁻¹, making it easily distinguishable from the standard methyl variant (Alternative B).
Comparative IR Absorption Frequencies
The following table summarizes the quantitative IR data, allowing for rapid differentiation between the target compound and its structural analogues.
To ensure data integrity, the following Attenuated Total Reflectance (ATR) FTIR protocol is designed as a self-validating system. ATR is chosen over KBr pelleting to eliminate moisture artifacts that commonly obscure the critical N-H stretching region.
Step 1: System Purge and Background Acquisition
Action: Clean the diamond ATR crystal with spectroscopic-grade isopropanol. Acquire a background spectrum (4000–400 cm⁻¹, 4 cm⁻¹ resolution, 32 scans).
Self-Validation: Inspect the 2350 cm⁻¹ region. A flat baseline confirms successful atmospheric CO₂ subtraction. If derivative-like peaks appear, the purge is incomplete; re-run the background.
Action: Place 2–3 mg of the neat solid compound directly onto the crystal. Apply the pressure anvil until the software indicates optimal contact.
Causality: Solid pyrazole derivatives can scatter IR light if contact is poor. Proper pressure ensures the evanescent wave penetrates the sample uniformly, preventing baseline drift and distorted peak ratios.
Action: Acquire the sample spectrum using the same parameters as the background.
Self-Validation: Evaluate the N-H stretching region (~3420, 3320 cm⁻¹).
Pass Condition: Two distinct, sharp peaks (asymmetric and symmetric stretch of a primary amine).
Fail Condition: A single, broad, humped peak indicates severe sample hydration or degradation into a secondary amine dimer. The batch must be desiccated before use in downstream cyclization.
Visualizations of Workflows and Pathways
Workflow for IR spectroscopic validation of the target amino-pyrazole ester.
Synthetic pathway converting the amino-pyrazole ester into a kinase inhibitor.
References
Synthesis of functionalized aminopyrazole and pyrazolopyrimidine derivatives: Molecular modeling and docking as anticancer agents
Arabian Journal of Chemistry
URL
Synthesis of Nitriles – Synthesis of 4-Cyano Pyrazole, 5-Aminopyrazole Derivatives
IntechOpen
URL
A Comparative Guide to the Synthesis of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate: An Evaluation of Alkylating Agent Efficacy
Introduction Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate is a key intermediate in the synthesis of various pharmacologically active compounds. The N-alkylation of the pyrazole ring is a critical step in its sy...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate is a key intermediate in the synthesis of various pharmacologically active compounds. The N-alkylation of the pyrazole ring is a critical step in its synthesis, and the choice of alkylating agent can significantly impact the reaction yield and purity of the final product. This guide provides an in-depth comparison of the synthesis of this target molecule using three common alkylating agents: ethyl chloroacetate, ethyl bromoacetate, and ethyl iodoacetate. By examining the underlying chemical principles and presenting supporting experimental data from analogous reactions, this document aims to equip researchers, scientists, and drug development professionals with the insights necessary to select the optimal synthetic strategy.
The regioselectivity of N-alkylation in unsymmetrically substituted pyrazoles is a common challenge, often yielding a mixture of N1 and N2 isomers.[1] The steric hindrance imposed by the cyclopropyl group at the 3-position and the electronic influence of the amino group at the 5-position play crucial roles in directing the alkylation to the desired N1 position.
Reaction Mechanism and the Role of the Alkylating Agent
The N-alkylation of 3-cyclopropyl-1H-pyrazol-5-amine with an ethyl haloacetate proceeds via a nucleophilic substitution reaction (SN2). The reaction is typically carried out in the presence of a base, which deprotonates the pyrazole ring nitrogen, enhancing its nucleophilicity. The resulting pyrazolate anion then attacks the electrophilic carbon of the ethyl haloacetate, displacing the halide to form the desired N-alkylated product.
The efficiency of this reaction is heavily dependent on the nature of the leaving group (the halide) on the alkylating agent. The reactivity of ethyl haloacetates follows the general trend of I > Br > Cl. This is attributed to the bond strength between the carbon and the halogen atom (C-I < C-Br < C-Cl) and the stability of the leaving halide anion (I⁻ > Br⁻ > Cl⁻). Consequently, ethyl iodoacetate is the most reactive, followed by ethyl bromoacetate, and finally ethyl chloroacetate.
Figure 1: General workflow for the base-mediated N-alkylation of 3-cyclopropyl-1H-pyrazol-5-amine.
Comparative Analysis of Alkylating Agents and Yields
Generally leads to higher yields or requires milder conditions
Very High
Data Interpretation:
Ethyl Iodoacetate: Due to the excellent leaving group ability of iodide, ethyl iodoacetate is expected to provide the highest yield of the desired product under the mildest reaction conditions (e.g., lower temperature, shorter reaction time).
Ethyl Bromoacetate: This is a commonly used and effective alkylating agent for pyrazoles. A yield of 64% has been reported for the N-alkylation of a structurally similar 5-amino-1-tosyl-1,2-dihydro-3H-pyrazol-3-one with ethyl bromoacetate, indicating that good to high yields can be expected for the target molecule.[2]
Ethyl Chloroacetate: While being the least reactive, ethyl chloroacetate can still be an effective alkylating agent, often requiring more forcing conditions (e.g., higher temperatures or longer reaction times) to achieve comparable yields to its bromo and iodo counterparts. However, for some substrates, high yields have been reported.[3]
Experimental Protocols
The following is a representative experimental protocol for the synthesis of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate. This protocol is based on established methods for the N-alkylation of aminopyrazoles and can be adapted for each of the three alkylating agents.[3][4]
Synthesis of the Starting Material: 3-cyclopropyl-1H-pyrazol-5-amine
A detailed protocol for the synthesis of the starting material can be found in various chemical databases and literature sources.
Figure 2: A generalized experimental workflow for the N-alkylation reaction.
N-Alkylation Procedure:
Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-cyclopropyl-1H-pyrazol-5-amine (1.0 eq) and a suitable anhydrous solvent (e.g., N,N-dimethylformamide (DMF), acetonitrile (MeCN), or acetone).
Addition of Base: Add a base such as anhydrous potassium carbonate (K₂CO₃, 1.5-2.0 eq) or sodium hydride (NaH, 1.2 eq, use with caution in a suitable solvent like THF). Stir the suspension at room temperature for 15-30 minutes.
Addition of Alkylating Agent: Slowly add the respective ethyl haloacetate (ethyl chloroacetate, ethyl bromoacetate, or ethyl iodoacetate, 1.1-1.2 eq) to the reaction mixture at room temperature.
Reaction: Stir the reaction mixture at room temperature or heat to a suitable temperature (e.g., 50-80 °C) for a period of 4-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).
Workup: After completion of the reaction (as indicated by TLC), cool the mixture to room temperature. If DMF is used as a solvent, pour the reaction mixture into ice-water.
Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate, 3 x 50 mL).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the pure Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate.
Conclusion and Recommendations
The choice of ethyl haloacetate for the synthesis of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate presents a trade-off between reactivity, cost, and reaction conditions.
For the highest yield and mildest reaction conditions, ethyl iodoacetate is the recommended alkylating agent. Its high reactivity allows for lower reaction temperatures and shorter reaction times, which can be advantageous for sensitive substrates.
Ethyl bromoacetate offers a good balance between reactivity and cost. It is a reliable choice that is expected to provide high yields under standard N-alkylation conditions.
Ethyl chloroacetate is the most economical option but may require more optimization of reaction conditions (higher temperatures and longer reaction times) to achieve satisfactory yields.
Ultimately, the optimal choice will depend on the specific requirements of the synthesis, including scale, cost considerations, and available equipment. It is recommended to perform small-scale optimization experiments to determine the most efficient conditions for the chosen alkylating agent.
References
BenchChem. (2025).
BenchChem. (2025). Application Notes and Protocols for N-Alkylation of 3-Chloro-1H-pyrazole. BenchChem.
BenchChem. (2025).
Ghandour, Y., et al. (2019). SYNTHESIS, CHARACTERIZATION OF NEW N-ALKYL-1H-PYRAZOL-3-ONE DERIVATIVES. Journal Marocain de Chimie Hétérocyclique, 18(2), 65-78.
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Norman, N. J., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Journal of Organic Chemistry.
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ResearchGate. (2018). What are the best conditions for the reaction of primary amine with ethylbromo acetate?.
RSC Publishing. (2021). Straightforward N-alkylation of diketopyrrolopyrroles through the Mitsunobu reaction with benzyl, α-branched, and chiral alcohols.
Wiley Online Library. (2021). Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes.
ResearchGate. (2001). Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent.
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Ijarse. (2017). SYNTHESES OF IMINE AND ACYL DERIVATIVES FROM N-AMINOPYRAZOLE. International Journal of Advance Research in Science and Engineering.
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IUCr. (2021). Crystal structure of ethyl 2-(3-amino-5-oxo-2-tosyl-2,5-dihydro-1H-pyrazol-1-yl)acetate.
ACS Publications. (2012). Design and Synthesis of Highly Potent and Isoform Selective JNK3 Inhibitors: SAR Studies on Aminopyrazole. Journal of Medicinal Chemistry.
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ResearchGate. (2019). SYNTHESIS, CHARACTERIZATION OF NEW N-ALKYL-1H-PYRAZOL-3-ONE DERIVATIVES.
Google Patents. (2021). WO2021096903A1 - Methods for the preparation of ethyl 3-bromo-1-(3-chloropyridin-2-yl)
WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (2025). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Amazon AWS.
PMC. (2025). Recent Synthetic Advances in C–H/N–H Functionalization of 1H-Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. PMC.
RSC Publishing. (2021). Straightforward N-alkylation of diketopyrrolopyrroles through the Mitsunobu reaction with benzyl, α-branched, and chiral alcohols.
ResearchGate. (2007). Synthesis and regioselective N- and O-alkylation of 3-alkyl-5-phenyl-3H-[1][4][5]triazolo[4,5-d]pyrimidin-7(6H)-ones and 2-phenyl-9-propyl-9H-purin-6(1H)-one with evaluation of antiviral. ResearchGate.
ARKIVOC. (2003). ETHYL VINYL ETHER - AN AGENT FOR PROTECTION OF THE PYRAZOLE NH-FRAGMENT.
A Senior Application Scientist's Guide to Cyclopropyl Pyrazole Building Blocks: A Comparative Analysis of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
For researchers, scientists, and drug development professionals, the strategic selection of molecular building blocks is a critical decision that profoundly influences the trajectory of a research program. The pyrazole s...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers, scientists, and drug development professionals, the strategic selection of molecular building blocks is a critical decision that profoundly influences the trajectory of a research program. The pyrazole scaffold is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous FDA-approved drugs targeting a wide array of diseases.[1][2] When combined with a cyclopropyl moiety—a small, strained ring known to enhance metabolic stability, binding affinity, and cell permeability—the resulting cyclopropyl pyrazole core becomes a highly sought-after motif in modern drug discovery.[3]
This guide provides an in-depth, objective comparison of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate against other common cyclopropyl pyrazole building blocks. We will delve into the causality behind experimental choices, present supporting data, and offer detailed protocols to empower chemists to make informed decisions for their specific synthetic and medicinal chemistry goals.
The Subject of Comparison: Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
At the heart of our analysis is Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate (CAS No. 1431964-83-8).[4][5] This molecule is a trifunctional building block, offering three distinct points for chemical modification, making it an exceptionally versatile reagent for constructing diverse compound libraries.
The 5-Amino Group: This primary amine is a powerful synthetic handle. It readily undergoes acylation, sulfonylation, and condensation reactions, serving as a key attachment point for introducing various pharmacophoric elements or for building fused heterocyclic systems. The 5-aminopyrazole substructure is particularly prevalent in kinase inhibitors.[6][7]
The N1-Acetate Moiety: The ethyl acetate group at the N1 position provides another vector for diversification. It can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled to amines to form amides, or it can be used to modulate the overall physicochemical properties of the molecule, such as solubility and lipophilicity.
The 3-Cyclopropyl Group: This group is more than a simple substituent. It often serves as a bioisosteric replacement for larger or more metabolically labile groups, such as a phenyl ring or an isopropyl group.[8] Its rigid, three-dimensional nature can lock a molecule into a specific conformation required for optimal binding to a biological target, while its electronic properties can enhance metabolic stability.[3]
Comparative Analysis with Alternative Building Blocks
The utility of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate is best understood when compared against other structurally related building blocks. The choice among them depends entirely on the synthetic goal and the desired final molecular architecture.
Trifunctional: Offers three points for diversification (amine, ester, cyclopropyl). Ideal for library synthesis and complex molecule construction.
May require protecting group strategies if selective modification is needed. Higher molecular complexity.
5-Amino-3-cyclopropyl-1H-pyrazole
Difunctional: Allows for derivatization at the 5-amino group and the unsubstituted N1-position. Useful when the N1-substituent is introduced late-stage.
Lacks the pre-installed N1-handle, requiring an additional synthetic step for N-alkylation or N-arylation.
3-Cyclopropyl-5-(trifluoromethyl)-1H-pyrazole
Electron-Withdrawing: The CF3 group alters the electronics of the pyrazole ring, potentially improving metabolic stability and binding via fluorine interactions.
Lacks the versatile amino handle for common coupling reactions. Primarily used for N1-functionalization.
1,1-Disubstituted Pyrazolylcyclopropanes
Bioisosteric Replacement: Can act as a lead-like bioisostere of arylpyrazole or pyrazolecarboxamide moieties, offering improved physicochemical properties like lower lipophilicity.[8]
Synthesis is more complex, often involving alkylation of pyrazolylacetonitriles.[8]
Physicochemical Property Comparison
Drug discovery programs heavily rely on optimizing physicochemical properties to ensure favorable absorption, distribution, metabolism, and excretion (ADME). The choice of building block has a direct impact on these parameters.
Data is estimated using standard cheminformatics software and serves for comparative purposes.
This data highlights that Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate offers a balanced profile with a higher fraction of sp³-hybridized carbons, a feature often correlated with improved solubility and clinical success.[8]
Synthetic Utility and Reaction Pathways
The true value of a building block lies in its synthetic versatility. The pyrazole core is typically constructed via condensation reactions, with the Knorr pyrazole synthesis (reaction of a 1,3-dicarbonyl with a hydrazine) being a classical and robust method.[9][10] Modern variations often employ microwave-assisted synthesis to reduce reaction times and improve yields.[11][12]
Below is a diagram illustrating the synthetic potential of our primary building block.
A Senior Application Scientist's Guide to the Proper Disposal of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
This guide provides an in-depth protocol for the safe handling and disposal of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate. As a substituted pyrazole, this compound is part of a critical class of nitrogen-cont...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth protocol for the safe handling and disposal of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate. As a substituted pyrazole, this compound is part of a critical class of nitrogen-containing heterocycles widely utilized as versatile frameworks in pharmaceutical development and other chemical industries[1][2]. The synthesis and use of such molecules often generate chemical waste that necessitates rigorous disposal procedures to ensure laboratory safety, environmental protection, and regulatory compliance[1][3].
This document moves beyond a simple checklist, offering a procedural guide grounded in the principles of chemical causality and regulatory standards set forth by agencies like the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).
Section 1: Hazard Identification and Characterization
The cornerstone of safe disposal is a thorough understanding of the chemical's hazards. The primary and most authoritative source for this information is the manufacturer-provided Safety Data Sheet (SDS). While an SDS for this specific compound (CAS No. 1431964-83-8) is not publicly available in the provided search results, we can infer its likely hazard profile from structurally similar pyrazole derivatives. Researchers must consult the specific SDS provided by their supplier before handling or disposing of this chemical.
Based on related compounds, the anticipated hazards are summarized below.
Hazard Category
Anticipated Risk
Rationale and Supporting Evidence
Acute Toxicity (Oral)
Category 4: Harmful if swallowed.
Pyrazole and its derivatives are frequently classified as harmful if ingested[4][5][6].
Skin Corrosion/Irritation
Category 2: Causes skin irritation.
Many aminopyrazoles and similar structures are known skin irritants[5][6].
Eye Damage/Irritation
Category 2A/1: Causes serious eye irritation or damage.
This is a common classification for this chemical family, necessitating robust eye protection[4][5][6].
Aquatic Hazard
Harmful to aquatic life.
Organic nitrogen compounds can have ecotoxicological effects; pyrazole itself is listed as harmful to aquatic life[4].
Reactivity
Stable under normal conditions.
Pyrazoles are generally stable but should be stored away from strong oxidizing agents[6].
Section 2: Personal Protective Equipment (PPE) Protocol
A self-validating safety protocol begins with appropriate PPE to mitigate the risks identified above. The selection of PPE is not arbitrary; it is a direct response to the potential routes of exposure.
PPE Item
Specification
Justification
Hand Protection
Nitrile gloves
Provides a barrier against skin contact, which can cause irritation. Always check for degradation and change gloves immediately if contaminated.
Eye Protection
Safety glasses with side shields or chemical splash goggles
Essential for preventing eye contact, as related compounds can cause serious eye irritation or damage[4][5].
Skin/Body Protection
Standard laboratory coat
Protects against incidental skin contact and contamination of personal clothing[5].
Respiratory Protection
Not typically required if handled in a well-ventilated area or chemical fume hood.
Use a NIOSH-approved respirator if creating aerosols or dust, or if ventilation is inadequate[5].
Section 3: Waste Segregation and Containment Protocol
Proper segregation at the point of generation is the most critical step in a compliant waste management program.[3][7] Mixing incompatible waste streams can lead to dangerous chemical reactions or significantly increase disposal costs.
Step-by-Step Containment Procedure:
Waste Characterization : Determine the final form of the waste. Is it the pure, unused solid? A solution in a non-halogenated solvent (e.g., ethanol, ethyl acetate)? Or a solution in a halogenated solvent (e.g., dichloromethane)? This determination dictates the waste stream.
Select the Appropriate Waste Container :
The container must be chemically compatible with the waste. For Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate and common organic solvents, a glass or high-density polyethylene (HDPE) container is appropriate.[8][9]
The container must be in good condition, free of cracks or defects, and have a secure, leak-proof screw-top cap.[3][9]
Properly Label the Waste Container : Before adding any waste, the container must be labeled. Federal and local regulations require specific information.[10]
The words "Hazardous Waste" .
The full chemical name(s) of all contents (no abbreviations or formulas). For solutions, list all components, including solvents, with approximate percentages.
The accumulation start date (the date the first drop of waste is added).
An indication of the hazards (e.g., "Toxic," "Irritant").
Accumulate Waste Safely :
Keep the waste container at or near the point of generation, under the control of laboratory personnel.[3]
Always keep the container closed except when adding waste. This minimizes the release of volatile organic compounds (VOCs).
Use a funnel to prevent spills when adding liquid waste.
Do not fill the container beyond 90% capacity to allow for vapor expansion.[8]
Store the container in a designated secondary containment bin to control potential leaks.[3]
Section 4: Disposal Workflow and Logistics
The disposal of chemical waste is a regulated process from "cradle-to-grave," as established by the Resource Conservation and Recovery Act (RCRA).[8][11] This means the generating laboratory is responsible for the waste until its final, safe destruction. The following workflow illustrates the decision-making process.
Caption: Decision workflow for compliant chemical waste disposal.
Section 5: Emergency Procedures for Spills and Exposures
All personnel who handle this compound must be trained on emergency procedures in accordance with OSHA's Hazardous Waste Operations and Emergency Response (HAZWOPER) standards.[12][13]
Spill Response:
Alert : Immediately alert personnel in the vicinity.
Evacuate : If the spill is large or in a poorly ventilated area, evacuate the lab.
Protect : Don appropriate PPE, including gloves, goggles, and a lab coat.
Contain : For small spills, cover with a chemical absorbent material (e.g., vermiculite or a spill pad).
Collect : Carefully sweep or scoop the absorbed material into a designated waste container. Label it as "Spill Debris" with the chemical name.
Decontaminate : Clean the spill area with soap and water.
Dispose : Treat all spill cleanup materials as hazardous waste.
Personnel Exposure (First Aid):
Inhalation : Move the affected person to fresh air. If breathing is difficult, seek immediate medical attention.[5]
Skin Contact : Immediately remove contaminated clothing. Wash the affected skin area with soap and plenty of water for at least 15 minutes.[5]
Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[5]
Ingestion : Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention and show the SDS to the medical professional.[5]
By adhering to this comprehensive guide, researchers and laboratory professionals can ensure that the disposal of Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate is managed in a manner that is safe, environmentally responsible, and fully compliant with all regulatory requirements.
References
Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. Wiley Online Library. [Link]
How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. [Link]
How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]
Chemical Waste Disposal Guidelines. Emory University. [Link]
Guidelines for Chemical Waste Disposal. Natural Sciences Research Institute, University of the Philippines Diliman. [Link]
OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. CDMS. [Link]
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Disposal of Chemicals in the Laboratory. Environmental Marketing Services. [Link]
Safety Data Sheet - Ethyl 5-amino-1-(3-nitrophenyl)-1H-pyrazole-4-carboxylate. Angene Chemical. [Link]
OSHA Regulations and Hazardous Waste Disposal: What To Know. Clean Management. [Link]
Regulations for Hazardous Waste Generated at Academic Laboratories. US EPA. [Link]
A Guide to the Chemical Waste Control Scheme. Environmental Protection Department, Hong Kong. [Link]
Frequent Questions About Managing Hazardous Waste at Academic Laboratories. US EPA. [Link]
Hazardous Waste Operations and Emergency Response (HAZWOPER) - Overview. Occupational Safety and Health Administration. [Link]
Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]
A Researcher's Essential Guide to Handling Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
For professionals in pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are routine. Among these, pyrazole derivatives are a significant class of heterocyclic compounds, w...
Author: BenchChem Technical Support Team. Date: April 2026
For professionals in pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are routine. Among these, pyrazole derivatives are a significant class of heterocyclic compounds, widely explored for their diverse pharmacological activities.[1][2][3] This guide provides essential, immediate safety and logistical information for handling Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate, a specialized pyrazole derivative. While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, this document synthesizes data from structurally similar pyrazole derivatives and established laboratory safety standards to ensure a high margin of safety.
Our approach is grounded in the core principles of laboratory safety: understanding the potential hazards, using appropriate engineering controls and personal protective equipment, and having a clear plan for both routine handling and emergency situations. This guide is designed to be a practical, trustworthy resource for researchers and scientists, empowering you to work safely and effectively.
Inferred Hazard Profile and Associated Risks
Given the absence of a specific SDS for Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate, we will infer its potential hazards from available data on analogous compounds, such as other aminopyrazole and pyrazole carboxylate derivatives. This "worst-case" approach ensures that the recommended safety protocols are robust and comprehensive.[4]
Key Potential Hazards:
Skin and Eye Irritation: Many pyrazole derivatives are classified as skin and eye irritants.[4][5][6] Direct contact can cause redness, itching, and in the case of eye contact, serious damage.[5]
Acute Toxicity: Some pyrazole compounds are harmful if swallowed or absorbed through the skin.[5]
Respiratory Irritation: If the compound is in powdered form, inhalation of dust may cause respiratory irritation.[5]
Aquatic Toxicity: Some pyrazole derivatives are harmful to aquatic life with long-lasting effects.[4]
The following table summarizes the hazard classifications for structurally similar compounds, providing a basis for our recommended safety procedures.
Hazard Category
Finding for Structurally Similar Pyrazole Derivatives
May cause respiratory irritation upon inhalation of dust.[5]
Environmental Hazards
Harmful to aquatic life with long-lasting effects.[4]
Personal Protective Equipment (PPE): Your First Line of Defense
The use of appropriate PPE is mandatory to minimize exposure and ensure personal safety.[7][8] The selection of PPE should be based on a thorough risk assessment of the procedures being performed.
Protective Equipment
Specification
Rationale
Eye and Face Protection
Chemical safety goggles meeting OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7] A face shield should be worn in situations with a higher risk of splashing.[7][8]
To protect eyes from splashes, which could cause serious irritation or damage.[5][6][7]
Hand Protection
Compatible chemical-resistant gloves (e.g., nitrile rubber).[7][9] Gloves must be inspected before use and disposed of properly after handling the compound.[5]
To prevent skin contact, which can lead to irritation and potential dermal toxicity.[7]
Skin and Body Protection
A lab coat is required.[8] Consider a chemically resistant apron and protective boots for larger quantities or when there is a significant risk of spills.[7]
To protect the skin from accidental spills and contamination.[7]
Respiratory Protection
Generally not required under normal use with adequate ventilation. If dust or aerosols are generated, a NIOSH-approved respirator should be used.[5][7]
To prevent inhalation of potentially harmful or irritating dust or aerosols.[5]
Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is crucial for maintaining a safe laboratory environment. The Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) mandates the implementation of a Chemical Hygiene Plan (CHP) to protect laboratory workers from hazardous chemicals.[10][11][12]
Engineering Controls
Ventilation: Always handle Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate in a well-ventilated area. For procedures that may generate dust or aerosols, a chemical fume hood is required.[7]
Step-by-Step Handling Protocol
Preparation: Before beginning work, ensure that all necessary PPE is readily available and in good condition. Designate a specific area for handling the compound.
Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance enclosure to minimize dust inhalation.
Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.
Reactions: Conduct all reactions in a chemical fume hood.
Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves were worn.[5][7] Decontaminate the work surface.
Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]
Store away from incompatible materials such as strong oxidizing agents.[6][7]
Emergency and Disposal Procedures
Spill Response
Evacuate: If a significant spill occurs, evacuate the immediate area.
Ventilate: Ensure the area is well-ventilated.
Contain: For small spills, absorb the material with an inert absorbent (e.g., sand, silica gel) and collect it into a suitable, closed container for disposal.[7]
Clean: Clean the spill area thoroughly.
PPE: Wear appropriate PPE during the entire cleanup process.
First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]
Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.[5]
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[5]
Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]
Disposal Plan
Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.[4]
Waste Collection: Collect all waste containing Ethyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate, including contaminated consumables like gloves and weighing paper, in a clearly labeled, sealed, and chemically compatible hazardous waste container.[4] The label should include the full chemical name and appropriate hazard warnings.
Waste Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[4]
Storage: Store the sealed waste container in a designated hazardous waste accumulation area that is well-ventilated and away from incompatible materials.[4]
Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed professional waste disposal company.[4] Do not pour waste down the drain.[7]
Visualizing the Workflow
To provide a clear, at-a-glance overview of the handling and safety workflow, the following diagrams have been created using Graphviz.
Caption: A streamlined workflow for the safe handling of the compound.
Caption: A clear, step-by-step emergency response plan for spills.
References
BenchChem. (n.d.). Essential Safety and Handling Guide for Methyl Pyrazole Derivatives.
BenchChem. (n.d.). Prudent Disposal of Diphenyl-1H-pyrazole-4,5-diamine: A Step-by-Step Guide for Laboratory Professionals.
Lab Manager. (2025, October 24). The OSHA Laboratory Standard.
